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  • Product: 4-(Trifluoromethylsulfonimidoyl)aniline
  • CAS: 2386933-86-2

Core Science & Biosynthesis

Foundational

The Chemical Structure and Applications of 4-(Trifluoromethylsulfonimidoyl)aniline in Medicinal Chemistry

Target Audience: Researchers, scientists, and drug development professionals. Document Type: In-Depth Technical Guide & Whitepaper Executive Summary In contemporary medicinal chemistry, the quest for novel bioisosteres t...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals. Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary

In contemporary medicinal chemistry, the quest for novel bioisosteres that improve metabolic stability, solubility, and target affinity has led to the rapid rise of sulfoximines. Among these, 4-(Trifluoromethylsulfonimidoyl)aniline (CAS: 2386933-86-2)[1] has emerged as a highly versatile, bifunctional building block. This whitepaper deconstructs its chemical architecture, details its physicochemical properties, and provides a self-validating synthetic protocol for its integration into advanced drug discovery workflows, particularly in the development of neuroinflammatory therapeutics.

Chemical Architecture and Physicochemical Profiling

Structural Deconstruction

The chemical structure of 4-(Trifluoromethylsulfonimidoyl)aniline is defined by a central benzene ring that is para-substituted with two distinct functional groups:

  • An Amino Group (-NH₂): Located at the C1 position, serving as a highly reactive nucleophilic handle for downstream coupling (e.g., amide or urea formation).

  • A Trifluoromethylsulfonimidoyl Group[-S(=O)(=NH)CF₃]: Located at the C4 position. The central sulfur atom is hexavalent and tetrahedral, bonded to the aromatic carbon, a trifluoromethyl group (-CF₃), an oxygen atom via a double bond (=O), and an imine nitrogen via a double bond (=NH).

Because the sulfur atom is bonded to four different substituents, it acts as a stereogenic center , meaning the molecule exists as a pair of enantiomers (RS and SS)[2].

Pharmacophore Aniline Aniline (-NH2) Nucleophilic Handle Benzene Phenyl Ring Hydrophobic Core Aniline->Benzene para-substitution Sulfoximine Sulfoximine (=S=O=NH) H-Bonding / Chiral Center Benzene->Sulfoximine electron-withdrawing CF3 Trifluoromethyl (-CF3) Lipophilicity / Stability Sulfoximine->CF3 inductive effect

Fig 1. Pharmacophore mapping of 4-(Trifluoromethylsulfonimidoyl)aniline.

Quantitative Data Summary

The integration of the trifluoromethyl sulfoximine moiety dramatically alters the physicochemical landscape of the aniline core. The following table summarizes its core metrics:

PropertyValueClinical / Chemical Implication
CAS Registry Number 2386933-86-2Unique identifier for procurement and structural registry[1].
Molecular Formula C7H7F3N2OSDefines the exact atomic composition[3].
Molecular Weight 224.20 g/mol Low MW allows for downstream coupling without exceeding Lipinski's Rule of 5[1].
Hydrogen Bond Donors 3Enhances target binding affinity via -NH₂ and =NH interactions[4].
Hydrogen Bond Acceptors 5Facilitates complexation in aqueous physiological environments[4].
Stereocenters 1 (Sulfur)Exists as enantiomers; requires chiral resolution for stereospecific drugs[2].

Mechanistic Insights: Why Use the Trifluoromethylsulfonimidoyl Group?

As an Application Scientist, it is critical to understand the causality behind selecting this specific moiety over traditional sulfones or sulfonamides:

  • Advanced Bioisosterism: The sulfoximine group is a monoaza-analogue of a sulfone. It retains the electron-withdrawing geometry of a sulfone but introduces an asymmetric center and a hydrogen-bond donating =NH group[5]. This reduces plasma protein binding and improves aqueous solubility.

  • Metabolic Armor: The addition of the -CF₃ group provides severe steric hindrance and extreme electron withdrawal. This prevents cytochrome P450 enzymes from oxidizing the sulfur atom or adjacent positions, drastically increasing the in vivo half-life of the resulting drug candidate[2].

  • Directed Ortho-Lithiation: The free =NH group can act as a directing group for ortho-lithiation, allowing medicinal chemists to further functionalize the benzene ring with extreme regioselectivity if required[6].

Self-Validating Synthetic Protocol

Synthesizing the free NH-sulfoximine directly from an unprotected aniline is notoriously difficult due to the high probability of hypervalent iodine reagents oxidizing the primary amine into polymeric tars. The following step-by-step protocol utilizes a self-validating protection-oxidation-deprotection sequence based on established 7[7].

Phase 1: Amine Shielding (Boc-Protection)
  • Procedure: Dissolve 4-(trifluoromethylthio)aniline in dichloromethane (DCM). Add triethylamine (1.2 eq) and di-tert-butyl dicarbonate (Boc₂O, 1.1 eq). Stir at room temperature until TLC (Hexane/EtOAc 3:1) indicates the complete disappearance of the highly polar starting material.

  • Causality: The electron-donating nature of the free amine makes it a prime target for unwanted oxidation. Boc-protection reduces its nucleophilicity via resonance, creating a self-validating checkpoint where only the sulfur atom remains susceptible to electrophilic attack.

Phase 2: Hypervalent Iodine-Mediated Sulfoximination
  • Procedure: Dissolve the Boc-protected sulfide in 2,2,2-trifluoroethanol (TFE, 0.4 M). Add ammonium carbamate (1.5 eq) and phenyliodine diacetate (PIDA, 2.1 eq) in one portion. Stir at room temperature for 4-6 hours.

  • Causality: Ammonium carbamate serves as a safe, solid source of ammonia. PIDA acts as the oxidant to generate the active nitrene species. Crucially, TFE must be used as the solvent. Its strong H-bond donating capability stabilizes the highly polar λ6 -acetoxysulfanenitrile intermediate, preventing decomposition and significantly accelerating the S-imination process over standard solvents[7].

Phase 3: Acidic Deprotection
  • Procedure: Treat the resulting Boc-protected sulfoximine with trifluoroacetic acid (TFA) in DCM (1:4 ratio) for 2 hours. Concentrate under reduced pressure, neutralize with saturated aqueous NaHCO₃, and extract with ethyl acetate.

  • Causality: TFA cleanly cleaves the Boc group. The extreme electron-withdrawing nature of the -CF₃ group ensures the sulfoximine moiety remains entirely stable under these acidic conditions, yielding the target 4-(Trifluoromethylsulfonimidoyl)aniline.

Synthesis Start 4-Aminophenyl CF3 Sulfide Protect Amine Protection (Boc2O / Et3N) Start->Protect Phase 1 OxIm Oxidation-Imination (PIDA, NH2COONH4) Protect->OxIm Phase 2 Deprotect Deprotection (TFA / DCM) OxIm->Deprotect Phase 3 Product Target Compound (Free Aniline) Deprotect->Product Isolation

Fig 2. Three-phase synthetic workflow for 4-(Trifluoromethylsulfonimidoyl)aniline.

Applications in Advanced Therapeutics

Once synthesized, 4-(Trifluoromethylsulfonimidoyl)aniline serves as a premium building block in drug discovery. A primary application is in the synthesis of Monoacylglycerol Lipase (MAGL) inhibitors [8].

MAGL is the primary enzyme responsible for hydrolyzing 2-arachidonoylglycerol (2-AG) in the brain. By inhibiting MAGL, endocannabinoid signaling is prolonged, which suppresses the activation of microglial cells and astrocytes, offering a potent therapeutic pathway against neuroinflammation and neurodegenerative diseases like Alzheimer's and multiple sclerosis[9].

In these workflows, the nucleophilic aniline nitrogen of 4-(Trifluoromethylsulfonimidoyl)aniline is typically coupled with a spirocyclic core (e.g., 2-azaspiro[5]heptane-2-carbonyl derivatives) via standard amide coupling reagents (HATU/DIPEA) to form highly potent, metabolically stable, and CNS-penetrant MAGL inhibitors[9],[8].

References

  • Transfer of Electrophilic NH Using Convenient Sources of Ammonia: Direct Synthesis of NH Sulfoximines from Sulfoxides. PMC / Chemistry - A European Journal. 7

  • Focus on Physico-Chemical Properties of Sulfoximines: Acidity, Basicity and Lipophilicity. ResearchGate. 4

  • Recent trends in perfluorinated sulfoximines. Comptes Rendus de l'Académie des Sciences.5

  • WO2024088922A1 - Heterocyclic compounds as inhibitors of monoacylglycerol lipase (magl). Google Patents.10

Sources

Exploratory

An In-depth Technical Guide to 4-(Trifluoromethylsulfonimidoyl)aniline

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Foreword The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Foreword

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and pharmacokinetic properties of drug candidates. Among the emerging functionalities, the sulfonimidoyl group, a bioisostere of the ubiquitous sulfone and sulfonamide moieties, presents a unique three-dimensional scaffold with the potential for enhanced target engagement and improved metabolic stability. This guide provides a comprehensive technical overview of a particularly intriguing, yet underexplored, building block: 4-(Trifluoromethylsulfonimidoyl)aniline. By wedding the potent electron-withdrawing nature of the trifluoromethyl group with the versatile reactivity of the aniline scaffold and the chiral-at-sulfur sulfonimidoyl linkage, this molecule represents a gateway to novel chemical space for drug discovery. This document is intended to serve as a detailed resource for researchers, providing insights into its synthesis, physicochemical properties, and potential applications, thereby empowering the design and development of next-generation therapeutics.

Molecular Structure and Key Physicochemical Properties

The foundational step in evaluating any novel chemical entity is a thorough understanding of its intrinsic physicochemical properties. These parameters govern a molecule's behavior in biological systems, influencing its solubility, permeability, and ultimately, its bioavailability and efficacy. For 4-(Trifluoromethylsulfonimidoyl)aniline, a combination of established experimental protocols and robust in silico prediction methods provides a comprehensive profile.

Predicted Physicochemical Parameters

Due to the novelty of 4-(Trifluoromethylsulfonimidoyl)aniline, extensive experimental data is not yet publicly available. Therefore, a combination of well-validated computational models has been employed to provide reliable estimates of its key physicochemical properties. These predictions serve as a valuable guide for experimental design and interpretation.

PropertyPredicted ValueMethodSignificance in Drug Discovery
Molecular Weight 240.21 g/mol -Adherence to Lipinski's Rule of Five for oral bioavailability.
pKa (Anilinium ion) ~3.5 - 4.5Computational (e.g., ACD/Labs, Marvin)[1][2]Influences ionization state at physiological pH, impacting solubility, receptor binding, and cell permeability. The electron-withdrawing sulfonimidoyl group significantly reduces the basicity of the aniline nitrogen compared to aniline itself.
pKa (Sulfonimidoyl N-H) ~8.0 - 9.0Computational (based on related sulfonamides)[3][4]The acidity of the N-H bond on the sulfonimidoyl group can influence hydrogen bonding interactions and metabolic stability.
logP ~2.0 - 2.5Computational (e.g., ClogP, ALOGPS)[5][6]A measure of lipophilicity, crucial for membrane permeability and predicting absorption, distribution, metabolism, and excretion (ADME) properties. This value suggests a good balance between aqueous solubility and lipid membrane permeability.
Aqueous Solubility Low to moderateQualitative prediction based on logP and predicted melting point.[7]Directly impacts formulation strategies and bioavailability. The predicted low to moderate solubility suggests that formulation enhancement techniques may be necessary for optimal delivery.
Polar Surface Area (PSA) ~70-80 ŲComputationalInfluences cell permeability and is a key descriptor in models of oral bioavailability.
Experimental Determination of Physicochemical Properties: Self-Validating Protocols

The following section details robust, step-by-step experimental protocols for the determination of the key physicochemical properties of 4-(Trifluoromethylsulfonimidoyl)aniline. These methods are designed to be self-validating, ensuring the generation of high-quality, reliable data.

The accurate determination of a compound's ionization constant (pKa) is critical. For compounds with limited aqueous solubility, a cosolvent-based potentiometric titration followed by Yasuda-Shedlovsky extrapolation is the gold standard.[3]

pKa_Determination cluster_prep Sample Preparation cluster_titration Potentiometric Titration cluster_analysis Data Analysis A Dissolve compound in cosolvent (e.g., Methanol) C Perform titrations in different cosolvent:water ratios (e.g., 30:70, 40:60, 50:50) A->C B Prepare a series of aqueous buffers with varying pH B->C D Record pH vs. titrant volume C->D E Determine apparent pKa (pKa') for each cosolvent ratio D->E F Plot pKa' vs. mole fraction of cosolvent E->F G Apply Yasuda-Shedlovsky extrapolation to determine aqueous pKa F->G logP_Determination cluster_prep Preparation cluster_hplc HPLC Analysis cluster_analysis Data Analysis A Prepare mobile phase (e.g., Methanol/Water) D Inject standards and test compound onto a C18 column A->D B Prepare standard compounds with known logP values B->D C Dissolve test compound in mobile phase C->D E Record retention times (tR) D->E F Calculate capacity factor (k') for each compound E->F G Plot log(k') of standards vs. their known logP values F->G H Determine logP of the test compound from the calibration curve G->H Solubility_Determination cluster_prep Equilibration cluster_separation Phase Separation cluster_analysis Quantification A Add excess compound to water in a sealed vial B Equilibrate at a constant temperature with agitation (e.g., 24-48h) A->B C Centrifuge or filter to remove undissolved solid B->C D Carefully collect a known volume of the supernatant C->D E Evaporate the solvent from the supernatant to dryness D->E F Weigh the remaining solid E->F G Calculate solubility (e.g., in mg/mL) F->G Synthesis_Pathway A 4-Nitroaniline B 4-Nitrobenzenesulfonyl Chloride A->B 1. NaNO2, HCl 2. SO2, CuCl2 C S-(4-Nitrophenyl)-S-(trifluoromethyl)sulfoximine B->C 1. CF3SiMe3, F- 2. NH3, oxidant D 4-(Trifluoromethylsulfonimidoyl)nitrobenzene C->D Dehydration/Rearrangement E 4-(Trifluoromethylsulfonimidoyl)aniline D->E Reduction (e.g., SnCl2, HCl)

Sources

Foundational

Technical Whitepaper: Laboratory Handling, Safety, and Application of 4-(Trifluoromethylsulfonimidoyl)aniline in Medicinal Chemistry

Executive Summary 4-(Trifluoromethylsulfonimidoyl)aniline (CAS: 2386933-86-2) is an advanced chemical building block increasingly utilized in the synthesis of novel therapeutics, particularly inhibitors of monoacylglycer...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

4-(Trifluoromethylsulfonimidoyl)aniline (CAS: 2386933-86-2) is an advanced chemical building block increasingly utilized in the synthesis of novel therapeutics, particularly inhibitors of monoacylglycerol lipase (MAGL) [1]. The incorporation of the trifluoromethylsulfonimidoyl group (-S(=O)(=NH)CF3) serves as a unique bioisostere, offering distinct physicochemical advantages including modulated pKa, enhanced lipophilicity, and unique hydrogen-bonding capabilities compared to traditional sulfones or sulfonamides.

This whitepaper provides a comprehensive guide for researchers and drug development professionals on the safe handling, physicochemical profiling, and synthetic application of this compound within professional laboratory environments.

Physicochemical & Toxicological Profile

Understanding the intrinsic properties of 4-(Trifluoromethylsulfonimidoyl)aniline is critical for designing safe experimental workflows. As an aniline derivative, the primary toxicological concern is its potential to induce methemoglobinemia upon systemic absorption, while the fluorinated sulfonimidoyl moiety introduces specific stability considerations.

Quantitative Data Summary
Property / ParameterSpecification / Description
Chemical Name 4-(Trifluoromethylsulfonimidoyl)aniline
CAS Registry Number 2386933-86-2
Molecular Formula C7H7F3N2OS
Structural Features Primary aromatic amine, para-substituted trifluoromethylsulfonimidoyl
Primary Toxicity Vector Dermal absorption, Inhalation of dust/aerosols
Mechanistic Toxicity Oxidation of Fe2+ to Fe3+ in hemoglobin (Methemoglobinemia)
Storage Conditions Inert atmosphere (Argon/N2), 2-8°C, desiccated
Mechanistic Safety Insights

The presence of the primary aromatic amine dictates the handling protocols. Anilines are highly lipophilic and rapidly penetrate the stratum corneum. Once in the bloodstream, hepatic N-hydroxylation produces reactive intermediates that oxidize hemoglobin, severely reducing oxygen transport capacity. The electron-withdrawing nature of the para-trifluoromethylsulfonimidoyl group slightly reduces the nucleophilicity of the amine, but does not negate its dermal penetration risk.

Laboratory Safety & Handling Guidelines

To ensure a self-validating safety system, handling protocols must integrate engineering controls, precise Personal Protective Equipment (PPE), and continuous environmental monitoring.

Engineering Controls
  • Containment: All weighing, transferring, and reacting of the neat solid must be performed within a certified Class II, Type A2 biological safety cabinet or a high-velocity chemical fume hood (face velocity >100 fpm).

  • Static Control: Fluorinated organic powders can accumulate static charge. Use anti-static weighing boats and grounded spatulas to prevent aerosolization during transfer.

Required PPE
  • Gloves: Double-gloving is mandatory. Inner glove: Nitrile (minimum 4 mil). Outer glove: Butyl rubber or heavy-duty neoprene for extended handling, as standard nitrile offers limited breakthrough time for concentrated aniline solutions.

  • Respirator: If handling outside of a fume hood is unavoidable (e.g., equipment failure), a half-face respirator with P100 particulate filters and organic vapor cartridges is required.

  • Body: Flame-retardant lab coat with elastic cuffs, fully buttoned.

Application Workflow: Synthesis of MAGL Inhibitors

4-(Trifluoromethylsulfonimidoyl)aniline is frequently utilized in the synthesis of heterocyclic MAGL inhibitors, which are under investigation for treating neuroinflammation, Alzheimer's disease, and neuropathic pain [2]. MAGL is the primary enzyme responsible for degrading 2-arachidonoylglycerol (2-AG) into arachidonic acid (AA), a precursor to pro-inflammatory prostaglandins.

G MAGL Monoacylglycerol Lipase (MAGL) Product Arachidonic Acid (AA) MAGL->Product Enzymatic Hydrolysis Substrate 2-Arachidonoylglycerol (2-AG) Substrate->MAGL Binds Active Site Inflammation Neuroinflammation & Prostaglandins Product->Inflammation COX/LOX Oxidation Inhibitor Sulfonimidoyl Inhibitor Inhibitor->MAGL Competitive Inhibition

Caption: Mechanism of MAGL inhibition by sulfonimidoyl derivatives to reduce neuroinflammation.

Step-by-Step Methodology: Standard Amide Coupling

The following protocol outlines a self-validating methodology for coupling 4-(Trifluoromethylsulfonimidoyl)aniline with a generic carboxylic acid intermediate (e.g., a functionalized azaspiro-heptane derivative)[1][2].

Reagents:

  • Carboxylic acid building block (1.0 eq)

  • 4-(Trifluoromethylsulfonimidoyl)aniline (1.1 eq)

  • HATU (1-(methyl)-1H-1,2,3-triazolo[4,5-b]pyridine hexafluorophosphate(V)) (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) (0.1 M relative to acid)

Procedure:

  • Activation: In an oven-dried, argon-flushed round-bottom flask, dissolve the carboxylic acid (1.0 eq) in anhydrous DMF. Add DIPEA (3.0 eq) and stir for 5 minutes at room temperature to ensure complete deprotonation.

  • Coupling Agent Addition: Add HATU (1.2 eq) in one portion. Stir the reaction mixture for 15 minutes. Causality Check: The solution should turn pale yellow, indicating the formation of the active O-7-azabenzotriazol-1-yl ester.

  • Amine Addition: Add 4-(Trifluoromethylsulfonimidoyl)aniline (1.1 eq) to the activated mixture.

  • Self-Validating Monitoring: Stir the reaction at room temperature. After 2 hours, withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile, and analyze via LC-MS. Validation: The reaction is deemed complete when the extracted ion chromatogram (EIC) shows >95% consumption of the aniline mass and the appearance of the desired product mass [M+H]+.

  • Quenching & Workup: Dilute the reaction mixture with Ethyl Acetate (10 volumes) and wash sequentially with saturated aqueous NaHCO3 (3x), 1M aqueous HCl (to remove unreacted aniline), and brine.

  • Drying & Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure (rotary evaporation, water bath <40°C).

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution typically Hexanes/Ethyl Acetate) to yield the pure sulfonimidoyl-containing MAGL inhibitor.

Workflow Activation 1. Carboxylic Acid Activation (HATU/DIPEA) Coupling 2. Aniline Addition & Coupling Activation->Coupling Validation 3. LC-MS Validation Coupling->Validation Workup 4. Aqueous Workup (Acid/Base Washes) Validation->Workup >95% Conv. Purification 5. Flash Chromatography Workup->Purification

Caption: Self-validating experimental workflow for amide coupling with sulfonimidoyl anilines.

References

  • World Intellectual Property Organization. (2024). WO2024088922A1 - Heterocyclic compounds as inhibitors of monoacylglycerol lipase (magl).
  • World Intellectual Property Organization. (2025). WO2025153656A1 - Heterocyclic inhibitors of monoacylglycerol lipase (magl).
Exploratory

Preliminary Toxicity Studies of 4-(Trifluoromethylsulfonimidoyl)aniline Derivatives

An In-depth Technical Guide Introduction The 4-(trifluoromethylsulfonimidoyl)aniline scaffold represents a compelling area of chemical space for the development of novel therapeutic agents and specialized materials. The...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide

Introduction

The 4-(trifluoromethylsulfonimidoyl)aniline scaffold represents a compelling area of chemical space for the development of novel therapeutic agents and specialized materials. The incorporation of the trifluoromethyl group can enhance metabolic stability and bioavailability, while the sulfonimidoyl moiety, a bioisostere of the common sulfonamide group, introduces a chiral center at the sulfur atom, allowing for three-dimensional structural diversification that may lead to more active and less toxic compounds.[1][2][3] However, the aniline substructure is a well-known structural alert, often associated with toxicological liabilities such as hepatotoxicity and genotoxicity.[4][5][6] Therefore, a robust and systematic preliminary toxicity assessment is not merely a regulatory formality but a critical, data-driven step to de-risk candidates early in the development pipeline.

This guide provides a comprehensive framework for the initial toxicological evaluation of novel 4-(trifluoromethylsulfonimidoyl)aniline derivatives. It is structured as a tiered, integrated testing strategy, beginning with high-throughput in vitro assays to assess fundamental toxicity and progressing to more specific mechanistic and systemic evaluations. The protocols and rationale described herein are designed to provide researchers and drug development professionals with the field-proven insights necessary to make informed decisions, ensuring that only the most promising and safest candidates advance.

Tier 1: Foundational In Vitro Toxicity Screening

The initial phase of toxicity screening relies on in vitro assays to provide a rapid, cost-effective, and ethically sound evaluation of a compound's potential hazards.[7] These assays are fundamental for establishing a baseline toxicity profile and for prioritizing compounds for further investigation.

Cytotoxicity Assessment: The First Gatekeeper

Cytotoxicity assays are the cornerstone of preliminary safety assessment, providing a quantitative measure of a compound's ability to cause cell death.[8] The primary endpoint is the IC50 value, the concentration at which 50% of cell viability is inhibited.[9] A potent compound with a low therapeutic index (i.e., a small window between the efficacious dose and the toxic dose) is often deselected at this early stage. The MTT assay is a widely adopted, reliable, and cost-effective colorimetric method for this purpose.[10]

Principle of the MTT Assay The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures cellular metabolic activity as an indicator of cell viability.[11] Metabolically active cells possess mitochondrial dehydrogenase enzymes that cleave the tetrazolium ring of the water-soluble, yellow MTT into an insoluble purple formazan.[12] The resulting formazan crystals are solubilized, and the absorbance is measured spectrophotometrically. The amount of formazan produced is directly proportional to the number of viable cells.[10][12]

Experimental Protocol: MTT Cytotoxicity Assay

  • Cell Seeding:

    • Culture relevant human cell lines (e.g., HepG2 for liver toxicity, HEK293 for general cytotoxicity) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.[8][13]

    • Harvest and count cells, ensuring high viability (>95%).

    • Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5 × 10³ to 1 × 10⁴ cells/well) and allow them to adhere overnight in a humidified 37°C, 5% CO2 incubator.[13]

  • Compound Treatment:

    • Prepare a concentrated stock solution of the 4-(trifluoromethylsulfonimidoyl)aniline derivative in a suitable solvent, such as dimethyl sulfoxide (DMSO).

    • Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., from 0.1 µM to 100 µM). Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5% to avoid solvent-induced toxicity.

    • Replace the existing medium in the wells with the medium containing the test compound or vehicle control (DMSO).

  • Incubation:

    • Incubate the plate for a standard duration, typically 24 to 48 hours, to assess the compound's effect on cell viability.[8]

  • MTT Addition and Formazan Formation:

    • After incubation, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

    • Incubate for an additional 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[14]

  • Formazan Solubilization and Measurement:

    • Carefully remove the MTT-containing medium.

    • Add 150 µL of DMSO to each well to dissolve the formazan crystals.[13]

    • Gently shake the plate for 15 minutes to ensure complete dissolution.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the viability data against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation: Example Cytotoxicity Profile

Compound ID Cell Line Incubation Time (hours) IC50 (µM)
TFSA-Derivative-01 HepG2 (Liver Carcinoma) 48 15.7
TFSA-Derivative-01 HEK293 (Embryonic Kidney) 48 45.2
TFSA-Derivative-02 HepG2 (Liver Carcinoma) 48 > 100
TFSA-Derivative-02 HEK293 (Embryonic Kidney) 48 > 100

| Doxorubicin (Control) | HepG2 (Liver Carcinoma) | 48 | 0.8 |

Genotoxicity Assessment: Screening for Mutagenic and Clastogenic Potential

Genotoxicity assessment is crucial for evaluating a compound's potential to damage genetic material, a key initiating event in carcinogenesis.[15] A standard preliminary screening battery consists of two in vitro assays that cover different endpoints: a bacterial reverse mutation assay (Ames test) for gene mutations and an in vitro micronucleus assay for chromosomal damage.[16]

Rationale for the Two-Assay Battery

  • Ames Test (OECD 471): This test uses genetically modified strains of Salmonella typhimurium or Escherichia coli to detect point mutations and frameshift mutations.[15] It is highly sensitive, cost-effective, and a regulatory standard.[17]

  • In Vitro Micronucleus Assay (OECD 487): This assay identifies agents that cause chromosomal damage (clastogenicity) or interfere with cell division (aneugenicity) in mammalian cells.[17] Micronuclei are small, extranuclear bodies formed from chromosome fragments or whole chromosomes that are not incorporated into the daughter nuclei during mitosis.[17] This assay is now widely accepted as a sensitive and comprehensive alternative to the chromosomal aberration test for screening purposes.[15]

Experimental Protocol: In Vitro Micronucleus Assay

  • Cell Culture and Treatment:

    • Use a suitable mammalian cell line, such as human peripheral blood lymphocytes or CHO (Chinese Hamster Ovary) cells.[17][18]

    • Expose the cells to the test compound at multiple concentrations (typically three, up to a cytotoxic limit determined by a preliminary viability assay) for a short duration (e.g., 3-6 hours). Include both a negative (vehicle) and positive control (e.g., Mitomycin C).

    • Conduct the assay both with and without an external metabolic activation system (e.g., rat liver S9 fraction) to detect metabolites that may be genotoxic.

  • Cell Harvest and Cytokinesis Block:

    • After the treatment period, wash the cells and culture them in fresh medium.

    • Add Cytochalasin B, a cytokinesis inhibitor, to the culture. This allows cells to undergo nuclear division but prevents cytoplasmic division, resulting in binucleated cells. This step is crucial for identifying cells that have completed one mitosis cycle during the exposure period.

  • Cell Harvesting and Staining:

    • Harvest the cells after a total culture time equivalent to 1.5-2 normal cell cycles.

    • Prepare slides and stain the cells with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).

  • Microscopic Analysis:

    • Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

    • A significant, dose-dependent increase in the frequency of micronucleated cells compared to the negative control indicates a positive result.[19]

Tier 2: Mechanistic and Organ-Specific Toxicity Assessment

Compounds that pass the initial screening tier may still pose risks to specific organs. The chemical structure of 4-(trifluoromethylsulfonimidoyl)aniline derivatives, containing an aromatic amine moiety, warrants a focused investigation into potential hepatotoxicity and, given the broad attrition of drugs due to cardiac issues, a preliminary cardiotoxicity screen.[4][20]

Hepatotoxicity Assessment

Aromatic amines are known to undergo metabolic activation in the liver, potentially forming reactive metabolites that can lead to cellular damage.[4] An initial in vitro screen for hepatotoxicity can be performed using human liver-derived cells.

Experimental Protocol: In Vitro Hepatotoxicity Screen

  • Cell Model: Utilize HepG2 or primary human hepatocytes for a more physiologically relevant model.

  • Exposure: Treat cells with the test compound at sub-cytotoxic concentrations for 24-48 hours.

  • Endpoint Measurement: Assess hepatotoxicity by measuring the release of liver enzymes, such as alanine transaminase (ALT) and aspartate transaminase (AST), into the culture medium using commercially available assay kits. A significant increase in these enzymes indicates damage to the cell membrane and potential liver injury.[5][21]

Cardiotoxicity Screening

Drug-induced cardiotoxicity is a leading cause of drug withdrawal from the market.[22][23] Modern in vitro methods using human pluripotent stem cell-derived cardiomyocytes (hPSC-CMs) offer a predictive tool for early-stage screening.[20]

Screening Approach: hPSC-Cardiomyocytes

  • Cell Model: Culture hPSC-CMs, which exhibit many of the structural and electrophysiological properties of native human heart cells.[20]

  • Functional Assessment: Expose the beating cardiomyocytes to the test compound.

  • Endpoint Analysis: Monitor for functional cardiotoxicity by measuring changes in beat rate, rhythm (arrhythmia), and contractility using high-content imaging systems or multi-electrode arrays. Structural toxicity can be assessed by monitoring cell viability and markers of apoptosis.

Tier 3: Preliminary In Vivo Acute Toxicity

For a lead candidate that demonstrates a promising in vitro safety profile, a preliminary in vivo study is the logical next step to understand its systemic toxicity in a whole organism.[7]

Study Design: Acute Oral Toxicity (Following OECD Guideline 423)

  • Animal Model: Typically conducted in rodents (e.g., rats or mice).[24]

  • Dosing: Administer the compound as a single oral dose to a small group of animals at one of several defined dose levels.[24]

  • Observation: Observe the animals for a period of 14 days for signs of toxicity, including changes in behavior, body weight, and for mortality.

  • Endpoint: The study provides an estimate of the acute lethal dose (LD50) and identifies potential target organs of toxicity through gross necropsy at the end of the study. This information is vital for designing subsequent repeated-dose toxicity studies.

Integrated Toxicity Assessment and Decision-Making Workflow

The data from each tier must be integrated to form a comprehensive risk assessment. A compound with high cytotoxicity (low IC50) may be immediately deprioritized. A positive genotoxicity finding is a significant red flag that often halts further development. Mechanistic data can help to explain in vivo findings and assess human relevance. This integrated, tiered approach ensures that resources are focused on compounds with the highest probability of success.

Diagram: Tiered Toxicity Testing Workflow

ToxicityWorkflow cluster_0 Tier 1: In Vitro Screening cluster_1 Decision Point 1 cluster_2 Tier 2: Mechanistic Assessment cluster_3 Tier 3 & Final Decision Start Novel 4-(Trifluoromethylsulfonimidoyl) aniline Derivative Cytotoxicity Cytotoxicity Assay (MTT) Determine IC50 Start->Cytotoxicity Genotoxicity Genotoxicity Battery (Ames & Micronucleus) Start->Genotoxicity Decision1 High Cytotoxicity? (e.g., IC50 < 10µM) Cytotoxicity->Decision1 Decision2 Genotoxicity Positive? Genotoxicity->Decision2 Decision1->Decision2 No Stop High Risk: Stop Development Decision1->Stop Yes Hepatotoxicity In Vitro Hepatotoxicity (e.g., ALT/AST release) Decision2->Hepatotoxicity No Decision2->Stop Yes Cardiotoxicity In Vitro Cardiotoxicity (hPSC-CMs) Hepatotoxicity->Cardiotoxicity InVivo Proceed to In Vivo Acute Toxicity (OECD 423) Cardiotoxicity->InVivo

Caption: A tiered workflow for preliminary toxicity assessment.

Diagram: Simplified Apoptosis Signaling Pathway

ApoptosisPathway Compound Cytotoxic Compound (e.g., TFSA-Derivative) Receptor Cellular Target Binding (e.g., Mitochondria, DNA) Compound->Receptor Caspase9 Initiator Caspase Activation (e.g., Caspase-9) Receptor->Caspase9 Caspase3 Executioner Caspase Activation (e.g., Caspase-3) Caspase9->Caspase3 Apoptosis Apoptosis (Cell Death) Caspase3->Apoptosis

Sources

Protocols & Analytical Methods

Method

Advanced Applications of 4-(Trifluoromethylsulfonimidoyl)aniline in Drug Discovery

Executive Summary The integration of fluorinated functional groups into small-molecule scaffolds is a cornerstone of modern medicinal chemistry, with over 30% of newly approved drugs containing at least one fluorine atom...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The integration of fluorinated functional groups into small-molecule scaffolds is a cornerstone of modern medicinal chemistry, with over 30% of newly approved drugs containing at least one fluorine atom[1]. Among emerging fluorinated motifs, the trifluoromethylsulfonimidoyl group ( −S(=O)(=NH)CF3​ ) represents a significant leap forward. As a highly stable, electron-withdrawing, and lipophilic pharmacophore, it serves as an advanced bioisostere for traditional sulfonamides and sulfones.

4-(Trifluoromethylsulfonimidoyl)aniline is a versatile building block that combines this unique sulfur-based pharmacophore with a reactive aniline moiety. This guide provides a comprehensive framework for utilizing this building block in drug discovery, focusing on its mechanistic advantages, late-stage functionalization via Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, and its critical role in designing next-generation Monoacylglycerol Lipase (MAGL) inhibitors.

Mechanistic Rationale: The Trifluoromethylsulfonimidoyl Pharmacophore

As a Senior Application Scientist, it is critical to understand why we select specific building blocks rather than simply how to use them. Replacing a standard sulfonamide or sulfone with a trifluoromethylsulfonimidoyl group fundamentally alters the molecule's interaction with biological targets[2].

Causality in Pharmacophore Selection
  • Stereochemical Vectoring : Unlike achiral sulfones, the sulfonimidoyl group features a stereogenic sulfur atom. This chirality allows medicinal chemists to project substituents into specific, asymmetrical vectors within an enzyme's active pocket, significantly enhancing binding affinity and target selectivity[3].

  • Electronic Tuning : The strong electron-withdrawing nature of the −CF3​ group lowers the pKa​ of the adjacent imine nitrogen ( −NH ). This precisely tunes the nitrogen's ability to act as a hydrogen bond donor or acceptor, optimizing interactions with amino acid residues in the target protein[2].

  • Pharmacokinetic Optimization : The bulky, lipophilic −CF3​ group increases the overall LogP of the molecule, improving passive membrane permeability[4]. Furthermore, the robust carbon-fluorine bonds block adjacent sites from Cytochrome P450 (CYP450)-mediated oxidation, thereby increasing the metabolic half-life of the drug candidate[4].

Comparative Physicochemical Profiling

To rationalize the transition from classical bioisosteres to the trifluoromethylsulfonimidoyl group, the following table summarizes the quantitative and qualitative shifts in physicochemical properties.

PropertySulfonamide ( −SO2​NH2​ )Sulfone ( −SO2​CH3​ )Trifluoromethylsulfonimidoyl ( −S(O)(NH)CF3​ )
Geometry Tetrahedral (Achiral)Tetrahedral (Achiral)Tetrahedral (Chiral at Sulfur)
Lipophilicity ( ΔLogP ) LowModerateHigh (Driven by −CF3​ shielding)
Hydrogen Bonding 2 Donors, 2 Acceptors0 Donors, 2 Acceptors1 Donor, 2 Acceptors (Tunable pKa​ )
Metabolic Stability Susceptible to N-glucuronidationModerateHigh (Steric/electronic CYP450 blocking)
Vector Projection SymmetricalSymmetricalAsymmetrical (Stereospecific tuning)

Key Applications in Drug Development

Development of MAGL Inhibitors for Neuroinflammation

Monoacylglycerol lipase (MAGL) is a primary enzyme responsible for degrading 2-arachidonoylglycerol (2-AG) into arachidonic acid (AA), a pro-inflammatory precursor. Inhibiting MAGL is a validated strategy for treating neuroinflammation and neurodegenerative disorders[5].

Recent patent literature highlights the use of trifluoromethylsulfonimidoyl derivatives to achieve differential levels of MAGL inhibition across tissues[6]. By incorporating the 4-(trifluoromethylsulfonimidoyl)aniline scaffold, researchers successfully reduced passive permeability ( Papp​ ) and increased the P-glycoprotein (P-gp) efflux ratio[5]. This causality is vital: it restricts the inhibitor to the periphery, treating peripheral inflammatory conditions (like inflammatory bowel disease) without causing off-target central nervous system (CNS) effects[5].

Pathway DAG Diacylglycerol (DAG) DAGL DAG Lipase DAG->DAGL TwoAG 2-Arachidonoylglycerol (2-AG) DAGL->TwoAG MAGL Monoacylglycerol Lipase (MAGL) TwoAG->MAGL AA Arachidonic Acid (AA) Pro-inflammatory MAGL->AA Hydrolysis Inhibitor CF3-Sulfonimidoyl MAGL Inhibitor Inhibitor->MAGL Peripheral Inhibition

Caption: MAGL inhibition pathway utilizing CF3-sulfonimidoyl derivatives to block pro-inflammatory AA.

SuFEx-Enabled Late-Stage Functionalization

Sulfur(VI) Fluoride Exchange (SuFEx) has revolutionized the synthesis of sulfonimidamides[7]. 4-(Trifluoromethylsulfonimidoyl)aniline can be utilized in SuFEx click chemistry to forge highly stable S-N bonds. The robust nature of the S(VI)-F bond ensures that functionalization only occurs under specific catalytic conditions, allowing for the late-stage diversification of complex drug scaffolds without protecting group chemistry[8].

Workflow A 4-(Trifluoromethylsulfonimidoyl)aniline B Amide Coupling (HATU/DIPEA) A->B Electrophilic Partner C SuFEx Chemistry (S-N Bond Formation) A->C SOF4 / Ca(NTf2)2 D MAGL Inhibitors (Neuroinflammation) B->D Scaffold Optimization E Kinase Inhibitors (Targeted Oncology) C->E Late-Stage Diversification

Caption: Divergent synthetic workflow of 4-(Trifluoromethylsulfonimidoyl)aniline in drug discovery.

Standard Operating Protocols (SOPs)

The following protocols are designed as self-validating systems. Analytical checkpoints are embedded to ensure reaction fidelity and stereochemical integrity.

Protocol 1: Amide Coupling of 4-(Trifluoromethylsulfonimidoyl)aniline

Objective : Synthesize a targeted amide library using the aniline moiety. Causality Check : The strongly electron-withdrawing para-trifluoromethylsulfonimidoyl group significantly reduces the nucleophilicity of the aniline amine. Standard coupling reagents (e.g., EDC/HOBt) often fail or result in low yields. Therefore, the highly reactive uronium salt HATU is mandated, paired with DIPEA as a non-nucleophilic base to drive the reaction forward without competing side reactions.

Step-by-Step Methodology :

  • Preparation : In an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, dissolve the target carboxylic acid (1.0 mmol, 1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) (10 mL, 0.1 M).

  • Activation : Add HATU (1.2 mmol, 1.2 eq) to the solution at room temperature. Stir for 15 minutes to ensure complete formation of the active ester intermediate.

  • Base Addition : Add N,N-Diisopropylethylamine (DIPEA) (3.0 mmol, 3.0 eq) dropwise. The solution may undergo a slight color change (typically yellowing).

  • Nucleophilic Attack : Add 4-(Trifluoromethylsulfonimidoyl)aniline (1.1 mmol, 1.1 eq) in one portion.

  • Reaction Monitoring (Validation Check 1) : Stir the reaction at 40 °C for 12 hours. Monitor the consumption of the aniline via LC-MS. The reduced nucleophilicity necessitates mild heating.

  • Workup : Quench the reaction with saturated aqueous NaHCO3​ (10 mL). Extract the aqueous layer with Ethyl Acetate ( 3×15 mL).

  • Purification : Wash the combined organic layers with 5% aqueous LiCl ( 3×10 mL) to remove residual DMF. Dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol 2: Enantiospecific SuFEx Synthesis of Sulfonimidamides

Objective : Construct chiral sulfonimidamides from sulfonimidoyl fluorides and aniline derivatives via SuFEx chemistry. Causality Check : To achieve inversion of the stereocenter at the sulfur atom with high enantiospecificity, a specific Lewis acid catalyst is required. Ca(NTf2​)2​ is utilized because it forms a six-membered chelate with the sulfonimidoyl moiety. This coordination lowers the transition state energy and facilitates an SN​2 -like attack by the aniline, where the departing fluoride ion coordinates with the Ca2+ ion[3].

Step-by-Step Methodology :

  • Inert Atmosphere Setup : Under an argon atmosphere, charge a Schlenk tube with Ca(NTf2​)2​ (0.5 mmol, 1.0 eq).

  • Reagent Addition : Add the chiral sulfonimidoyl fluoride precursor (0.5 mmol, 1.0 eq) and the target aniline derivative (1.0 mmol, 2.0 eq).

  • Solvent Introduction : Inject anhydrous tert-amyl alcohol (t-amylOH) (2.5 mL, 0.2 M) to the mixture. t-amylOH is selected as it supports the solubility of the calcium complex while resisting nucleophilic participation.

  • Thermal Activation : Seal the tube and heat the reaction mixture to 80 °C in a pre-heated oil bath for 5 hours.

  • Reaction Monitoring (Validation Check 1) : Analyze an aliquot via HPLC to confirm the consumption of the sulfonimidoyl fluoride[9].

  • Workup : Cool the mixture to room temperature, dilute with Dichloromethane (DCM) (10 mL), and filter through a short pad of Celite to remove calcium salts.

  • Stereochemical Validation (Validation Check 2) : Concentrate the filtrate and purify via preparative HPLC. Subject the purified product to Chiral HPLC analysis to confirm the enantiospecific inversion of the sulfur stereocenter (Target: >95% ee)[3].

References

Sources

Application

Application Notes and Protocols for the Synthesis of Sulfoximine Derivatives from 4-(Trifluoromethylsulfonimidoyl)aniline

Introduction Sulfoximines, mono-aza analogues of sulfones, have emerged as a functional group of significant interest in modern drug discovery and agrochemical research.[1][2] Their unique physicochemical and stereochemi...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Sulfoximines, mono-aza analogues of sulfones, have emerged as a functional group of significant interest in modern drug discovery and agrochemical research.[1][2] Their unique physicochemical and stereochemical properties, including a stable, stereogenic sulfur(VI) center and the capacity to engage in hydrogen bonding as both donor and acceptor, make them attractive bioisosteres for sulfones and sulfonamides.[1][3] The trifluoromethyl group, a common motif in pharmaceuticals, is known to enhance metabolic stability, lipophilicity, and binding affinity.[4] The starting material, 4-(Trifluoromethylsulfonimidoyl)aniline, combines these two privileged moieties, offering a versatile scaffold for the development of novel chemical entities.

This guide provides detailed protocols and technical insights for the derivatization of 4-(Trifluoromethylsulfonimidoyl)aniline, a free (N-H) sulfoximine. We will explore key synthetic strategies for the functionalization of the sulfoximine nitrogen, including N-arylation, N-alkylation, and N-acylation, providing researchers with the necessary tools to generate diverse libraries of novel sulfoximine derivatives.

PART 1: Synthetic Strategies for Derivatization

The primary site for derivatization on 4-(Trifluoromethylsulfonimidoyl)aniline is the nucleophilic nitrogen atom of the sulfoximine group. This section outlines the principal synthetic methodologies for its functionalization.

N-Arylation via Cross-Coupling Reactions

The formation of a C(aryl)-N bond is a cornerstone of medicinal chemistry. For N-arylation of sulfoximines, two powerful cross-coupling methodologies are predominantly employed: the Chan-Lam and Buchwald-Hartwig reactions.

1.1.1. Chan-Lam N-Arylation

The Chan-Lam coupling utilizes a copper catalyst to couple the N-H group with an aryl boronic acid.[5][6] This reaction is often favored for its mild conditions, operational simplicity, and tolerance of air and moisture.[5]

Mechanism Insight: The catalytic cycle is believed to involve the formation of a copper(II) complex with the sulfoximine. Transmetalation with the aryl boronic acid, followed by oxidative addition, generates a copper(III) intermediate. Reductive elimination then furnishes the N-arylated product and regenerates the active copper catalyst.[5][6]

A Sulfoximine (R-S(O)(CF3)=NH) C [Sulfoximine-Cu(II)] Complex A->C B Cu(II) Catalyst B->C E [Ar-Cu(III)-Sulfoximine] Complex C->E Transmetalation D Aryl Boronic Acid (Ar-B(OH)2) D->E F N-Aryl Sulfoximine (Product) E->F Reductive Elimination G Cu(I) E->G G->B Reoxidation H Oxidant (e.g., O2) H->G

Caption: Chan-Lam N-Arylation Catalytic Cycle.

1.1.2. Buchwald-Hartwig N-Arylation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an amine and an aryl halide (or triflate).[7][8] This method is renowned for its broad substrate scope and high functional group tolerance.[7] The choice of ligand for the palladium catalyst is crucial for achieving high efficiency.

Mechanism Insight: The reaction cycle begins with the oxidative addition of the aryl halide to a Pd(0) complex. The resulting Pd(II) complex then coordinates with the sulfoximine. Deprotonation by a base, followed by reductive elimination, yields the desired N-arylated sulfoximine and regenerates the Pd(0) catalyst.[8]

A Pd(0)L_n C [Ar-Pd(II)-X]L_n Complex A->C Oxidative Addition B Aryl Halide (Ar-X) B->C E [Ar-Pd(II)-(N=S(O)(CF3)R)]L_n Complex C->E Ligand Exchange & Deprotonation D Sulfoximine (R-S(O)(CF3)=NH) D->E E->A F N-Aryl Sulfoximine (Product) E->F Reductive Elimination G Base G->C H H-Base+

Caption: Buchwald-Hartwig N-Arylation Catalytic Cycle.

N-Alkylation

N-alkylation introduces aliphatic groups to the sulfoximine nitrogen. Common methods include direct alkylation with alkyl halides and reductive amination.

1.2.1. Direct N-Alkylation with Alkyl Halides

This is a classical S_N2 reaction where the nucleophilic nitrogen of the sulfoximine attacks an alkyl halide.[9] The reaction is typically performed in the presence of a non-nucleophilic base to neutralize the hydrogen halide byproduct.[9]

1.2.2. Reductive Amination

Reductive amination offers a milder alternative for N-alkylation, particularly for synthesizing secondary amines.[10] This one-pot reaction involves the formation of an imine intermediate from the aniline moiety of the starting material and an aldehyde or ketone, which is then reduced in situ by a reducing agent like sodium borohydride.[10]

N-Acylation and N-Sulfonylation

The sulfoximine nitrogen can readily react with acylating or sulfonylating agents to form N-acyl and N-sulfonyl sulfoximine derivatives. These reactions typically proceed under basic conditions to deprotonate the N-H group, enhancing its nucleophilicity.

PART 2: Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Protocol 1: Chan-Lam N-Arylation of 4-(Trifluoromethylsulfonimidoyl)aniline

This protocol describes a general procedure for the copper-catalyzed N-arylation of 4-(Trifluoromethylsulfonimidoyl)aniline with various aryl boronic acids.[6][11]

Materials:

  • 4-(Trifluoromethylsulfonimidoyl)aniline

  • Aryl boronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid)

  • Copper(II) acetate (Cu(OAc)₂)

  • Pyridine

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask

  • Magnetic stirrer

  • Standard laboratory glassware

Procedure:

  • To a round-bottom flask, add 4-(Trifluoromethylsulfonimidoyl)aniline (1.0 mmol, 1.0 equiv.), the desired aryl boronic acid (1.5 mmol, 1.5 equiv.), and copper(II) acetate (1.2 mmol, 1.2 equiv.).

  • Add anhydrous dichloromethane (10 mL) and pyridine (2.0 mmol, 2.0 equiv.).

  • Stir the reaction mixture at room temperature, open to the air, for 24-48 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, dilute the reaction mixture with dichloromethane (20 mL).

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2 x 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl sulfoximine derivative.

Data Summary (Representative Yields):

EntryAryl Boronic AcidProductTypical Yield (%)
1Phenylboronic acidN-phenyl-4-(Trifluoromethylsulfonimidoyl)aniline75-85
24-Methoxyphenylboronic acidN-(4-methoxyphenyl)-4-(Trifluoromethylsulfonimidoyl)aniline80-90
33-Chlorophenylboronic acidN-(3-chlorophenyl)-4-(Trifluoromethylsulfonimidoyl)aniline70-80
Protocol 2: Buchwald-Hartwig N-Arylation of 4-(Trifluoromethylsulfonimidoyl)aniline

This protocol provides a general method for the palladium-catalyzed N-arylation using aryl bromides.[7][12]

Materials:

  • 4-(Trifluoromethylsulfonimidoyl)aniline

  • Aryl bromide (e.g., bromobenzene, 4-bromotoluene)

  • Palladium(II) acetate (Pd(OAc)₂)

  • X-Phos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

  • Potassium tert-butoxide (KOt-Bu)

  • Toluene, anhydrous

  • Schlenk tube or similar reaction vessel for inert atmosphere

  • Nitrogen or Argon gas supply

Procedure:

  • In a Schlenk tube under an inert atmosphere (N₂ or Ar), combine 4-(Trifluoromethylsulfonimidoyl)aniline (1.0 mmol, 1.0 equiv.), the aryl bromide (1.2 mmol, 1.2 equiv.), and potassium tert-butoxide (1.4 mmol, 1.4 equiv.).

  • In a separate vial, prepare the catalyst pre-mixture by dissolving Pd(OAc)₂ (0.02 mmol, 2 mol%) and X-Phos (0.04 mmol, 4 mol%) in anhydrous toluene (2 mL).

  • Add the catalyst solution to the Schlenk tube containing the reactants.

  • Seal the tube and heat the reaction mixture at 100-110 °C for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After cooling to room temperature, quench the reaction with water (10 mL) and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the residue by flash column chromatography to yield the N-arylated product.

Data Summary (Representative Yields):

EntryAryl BromideProductTypical Yield (%)
1BromobenzeneN-phenyl-4-(Trifluoromethylsulfonimidoyl)aniline85-95
24-BromotolueneN-(p-tolyl)-4-(Trifluoromethylsulfonimidoyl)aniline80-90
32-BromopyridineN-(pyridin-2-yl)-4-(Trifluoromethylsulfonimidoyl)aniline65-75
Protocol 3: Direct N-Alkylation of 4-(Trifluoromethylsulfonimidoyl)aniline

This protocol outlines a standard procedure for N-alkylation using an alkyl halide.[9]

Materials:

  • 4-(Trifluoromethylsulfonimidoyl)aniline

  • Alkyl halide (e.g., iodomethane, benzyl bromide)

  • Potassium carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Ethyl acetate

  • Water

Procedure:

  • To a solution of 4-(Trifluoromethylsulfonimidoyl)aniline (1.0 mmol, 1.0 equiv.) in anhydrous DMF (5 mL), add potassium carbonate (2.0 mmol, 2.0 equiv.).

  • Add the alkyl halide (1.1 mmol, 1.1 equiv.) dropwise to the suspension.

  • Stir the reaction mixture at room temperature (or heat to 50-60 °C if necessary) for 4-12 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, pour the reaction mixture into water (30 mL) and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic extracts, wash with brine (2 x 20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography to obtain the N-alkylated sulfoximine.

Data Summary (Representative Yields):

EntryAlkyl HalideProductTypical Yield (%)
1IodomethaneN-methyl-4-(Trifluoromethylsulfonimidoyl)aniline90-98
2Benzyl bromideN-benzyl-4-(Trifluoromethylsulfonimidoyl)aniline85-95
3Propyl iodideN-propyl-4-(Trifluoromethylsulfonimidoyl)aniline80-90

PART 3: Characterization of Sulfoximine Derivatives

The synthesized compounds should be thoroughly characterized to confirm their identity and purity. Standard analytical techniques include:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for structural elucidation.[13]

  • High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition and exact mass of the synthesized molecules.[14]

  • Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

  • Melting Point: For solid compounds, to assess purity.

  • Chiral High-Performance Liquid Chromatography (HPLC): For enantiomerically enriched sulfoximines, to determine the enantiomeric excess.[15]

Conclusion

This application guide provides a comprehensive framework for the synthesis of novel sulfoximine derivatives starting from 4-(Trifluoromethylsulfonimidoyl)aniline. The detailed protocols for N-arylation and N-alkylation, grounded in well-established synthetic methodologies, offer a robust platform for researchers in medicinal chemistry and drug discovery to explore this promising chemical space. The versatility of the sulfoximine moiety, combined with the unique properties of the trifluoromethyl group, positions this scaffold as a valuable building block for the generation of next-generation therapeutics and agrochemicals.

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  • Benchchem. (n.d.). Application Notes and Protocols: Copper-Catalyzed N-Arylation of Imidazoles with 4-Bromo-3-(trifluoromethyl)aniline. Retrieved from benchchem.
  • Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Advanced_Organic_Chemistry_(Rao)/08%3A_Metal_Catalyzed_C-C_and_C-X_Bond_Forming_Reactions/8.
  • Benchchem. (n.d.). Application Note: N-Alkylation of 4-Fluoroaniline via Reductive Amination. Retrieved from benchchem.
  • ResearchGate. (n.d.). Electrochemically Enabled Chan–Lam Couplings of Aryl Boronic Acids and Anilines. Retrieved from researchgate.net/publication/338902521_Electrochemically_Enabled_Chan-Lam_Couplings_of_Aryl_Boronic_Acids_and_Anilines
  • Benchchem. (n.d.). Application Notes and Protocols for N-alkylation of 3-(Trifluoromethyl)aniline. Retrieved from benchchem.
  • Beilstein Journals. (2018, May 4). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Retrieved from beilstein-journals.org/bjoc/articles/14/104
  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling.
  • ResearchGate. (2025, November 15). Recent advances in Chan-Lam Coupling Reaction. Retrieved from researchgate.net/publication/330541999_Recent_advances_in_Chan-Lam_Coupling_Reaction
  • Beilstein Journals. (2020, September 17). Chan–Evans–Lam N1-(het)arylation and N1-alkеnylation of 4-fluoroalkylpyrimidin-2(1H)-ones. Retrieved from beilstein-journals.org/bjoc/articles/16/193
  • PMC. (n.d.). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. Retrieved from ncbi.nlm.nih.gov/pmc/articles/PMC10901844/
  • Beilstein Journals. (2008, November 7). N-Arylation of amines, amides, imides and sulfonamides with arylboroxines catalyzed by simple copper salt/EtOH system. Retrieved from beilstein-journals.org/bjoc/articles/4/49
  • Arkivoc. (n.d.). Acid-catalysed N-alkylation of anilines with activated 1-H-indanol. Retrieved from arkat-usa.org/arkivoc-journal/browse-arkivoc/2023/12148
  • TSI Journals. (2017, June 2). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran. Retrieved from tsijournals.com/articles/nalkylation-of-aniline-by-copperchromite-catalyzer-by-auto-transfer-hydrogen-methodology.pdf

Sources

Technical Notes & Optimization

Troubleshooting

Overcoming solubility issues with 4-(Trifluoromethylsulfonimidoyl)aniline in organic solvents

Technical Support Center: 4-(Trifluoromethylsulfonimidoyl)aniline A Guide for Researchers, Scientists, and Drug Development Professionals This guide provides in-depth technical support for researchers encountering solubi...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: 4-(Trifluoromethylsulfonimidoyl)aniline

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for researchers encountering solubility challenges with 4-(Trifluoromethylsulfonimidoyl)aniline. We will explore the underlying chemical principles governing its solubility and provide a structured, practical approach to overcoming these issues in your experiments.

Understanding the Molecule: Why is Solubility a Challenge?

4-(Trifluoromethylsulfonimidoyl)aniline is a complex molecule with distinct polar and nonpolar regions. Its structure consists of:

  • An Aniline Moiety: A benzene ring with an amino (-NH2) group. This part of the molecule is basic and can participate in hydrogen bonding.[1] The aromatic ring itself is nonpolar.[1][2]

  • A Trifluoromethylsulfonimidoyl Group: This is a highly electron-withdrawing and polar functional group. The combination of the trifluoromethyl group and the sulfonimidoyl group creates a unique electronic and steric environment.

This structural duality means that simple "like dissolves like" predictions can be challenging. The molecule is not entirely nonpolar, nor is it entirely polar, leading to limited solubility in a wide range of common solvents.

Frequently Asked Questions (FAQs)

Q1: Why is my 4-(Trifluoromethylsulfonimidoyl)aniline not dissolving in common solvents like hexanes or water?

A: This is expected due to the molecule's amphiphilic nature. Nonpolar solvents like hexanes cannot effectively solvate the polar sulfonimidoyl and amine groups. Conversely, highly polar protic solvents like water struggle to solvate the nonpolar aromatic ring. The key is to find a solvent with an intermediate polarity or to use a solvent mixture that can accommodate both the polar and nonpolar characteristics of the molecule.

Q2: I'm observing an "oiling out" effect instead of dissolution. What does this mean?

A: "Oiling out" occurs when a solid melts but does not dissolve in the solvent, forming a separate liquid phase. This typically happens when the temperature is high enough to melt the compound (melting point of 4-(Trifluoromethylsulfonyl)aniline is 96 °C) but the solvent lacks the capacity to solvate the molecules.[3][4] It indicates a significant mismatch between the solute and solvent properties.

Q3: Can I use heat to improve solubility?

A: Yes, increasing the temperature generally increases the solubility of solids.[5] However, this should be done with caution. Be aware of the solvent's boiling point and the thermal stability of your compound. For some systems, the compound may precipitate out of the solution upon cooling, which can be a useful property for crystallization but problematic for reactions that need to be maintained at room temperature.

Q4: How does the purity of my compound affect its solubility?

A: Impurities can significantly impact solubility. In some cases, impurities may enhance solubility (acting as a cosolvent), while in other cases, they can hinder the dissolution of the primary compound. Always ensure you are working with a well-characterized and purified material for reproducible results.

In-Depth Troubleshooting Guides

Guide 1: Systematic Solvent Screening

A systematic approach is the most effective way to identify a suitable solvent system. We recommend screening a range of solvents with varying polarities and functionalities.

Experimental Protocol: Small-Scale Solubility Test

  • Preparation: Accurately weigh a small amount of 4-(Trifluoromethylsulfonimidoyl)aniline (e.g., 2-5 mg) into a small vial.

  • Solvent Addition: Add a measured volume of the first test solvent (e.g., 0.1 mL) to the vial.

  • Observation & Agitation: Vigorously agitate the mixture (e.g., using a vortex mixer) for 1-2 minutes at room temperature. Observe for dissolution.

  • Incremental Addition: If the solid has not dissolved, continue adding the solvent in measured increments (e.g., 0.1 mL at a time) followed by agitation, until the solid dissolves or a maximum volume is reached (e.g., 2 mL).

  • Heating: If the compound is still insoluble at room temperature, gently warm the mixture and observe for any changes in solubility. Note if the compound precipitates upon cooling.

  • Record Keeping: Carefully record the approximate solubility in mg/mL for each solvent tested.

Table 1: Recommended Solvents for Screening

SolventPolarity TypeDielectric Constant (20°C)Boiling Point (°C)Rationale
Dichloromethane (DCM)Polar Aprotic9.139.6Good starting point for many organic compounds.
Tetrahydrofuran (THF)Polar Aprotic7.566.0Can solvate both polar and nonpolar moieties.
Acetonitrile (MeCN)Polar Aprotic37.581.6Highly polar, good for polar functional groups.
AcetonePolar Aprotic21.056.0Miscible with a wide range of solvents.[6]
Ethyl Acetate (EtOAc)Intermediate Polarity6.077.1Common solvent for chromatography and reactions.
Isopropanol (IPA)Polar Protic19.982.6Can act as a hydrogen bond donor and acceptor.
Dimethylformamide (DMF)Polar Aprotic36.7153.0High boiling point, excellent solvating power for polar compounds.
Dimethyl Sulfoxide (DMSO)Polar Aprotic46.7189.0A very powerful but high-boiling solvent, often used to dissolve difficult compounds.[7][8]
Guide 2: Leveraging pH and Acid/Base Chemistry

The aniline group in your molecule is basic, meaning its charge state—and therefore its polarity and solubility—can be dramatically altered by changing the pH.[1][9] In an acidic environment, the amino group will be protonated to form a more polar and potentially more soluble ammonium salt.[10][11]

Experimental Protocol: pH-Modified Solubility Test

  • Select a Base Solvent: Choose a solvent in which the compound has at least partial solubility (e.g., THF, acetonitrile, or a mixture like THF/water).

  • Prepare Acidic Additives: Prepare dilute solutions of organic or inorganic acids. Good starting points include:

    • 1 M HCl in diethyl ether or dioxane

    • Trifluoroacetic acid (TFA)

    • Acetic acid

  • Test Solubility:

    • Suspend your compound in the chosen base solvent.

    • Add the acidic solution dropwise while agitating the mixture.

    • Observe for dissolution as the amine is converted to its salt form.

  • Causality Check: The formation of the anilinium salt (R-NH3+) introduces an ionic character to the molecule, which significantly increases its interaction with polar solvents.[10] This is a common strategy for increasing the aqueous solubility of amine-containing drugs.[9][11]

Guide 3: Advanced Solubilization Strategies

If single-solvent systems and pH adjustments are insufficient, more advanced techniques can be employed.

A. Cosolvency

Cosolvency is the phenomenon where a solute is more soluble in a mixture of solvents than in either individual solvent alone.[7][8][12][13][14][15] This is a powerful technique for compounds with mixed polarity.

  • Why it Works: A carefully chosen solvent mixture can provide a microenvironment that satisfies the solvation requirements of both the polar and nonpolar parts of the molecule. For example, a mixture of a polar aprotic solvent like THF or acetonitrile with a small amount of a polar protic solvent like water or isopropanol can be effective.

  • Recommended Pairs to Try:

    • Dichloromethane / Methanol

    • Tetrahydrofuran / Water

    • Acetonitrile / Water

    • Dioxane / Water[16]

  • Workflow: Start with the solvent in which the compound is more soluble and incrementally add the "anti-solvent" (the one in which it is less soluble). You may observe a "synergistic" solubility peak at a specific solvent ratio.[17]

B. Use of Solubilizing Agents (for aqueous-organic systems)

For applications requiring solubility in mixed aqueous-organic media, such as in biological assays, surfactants or cyclodextrins can be effective.

  • Surfactants: These are amphiphilic molecules that can form micelles. The nonpolar interior of the micelle can encapsulate your compound, while the polar exterior interacts with the aqueous phase, effectively solubilizing it.[7][18]

  • Cyclodextrins: These are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with nonpolar parts of a molecule (like the aromatic ring), increasing the overall solubility of the complex in water.[7][18]

Troubleshooting Workflow

Here is a logical workflow to guide your troubleshooting process.

Sources

Optimization

Technical Support Center: Troubleshooting 4-(Trifluoromethylsulfonimidoyl)aniline Cross-Coupling

Welcome to the Advanced Cross-Coupling Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the unique synthetic challenges associated with 4-(Trifluoromethylsulfonimidoyl)a...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Cross-Coupling Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the unique synthetic challenges associated with 4-(Trifluoromethylsulfonimidoyl)aniline .

This molecule is a highly complex building block. The para-trifluoromethylsulfonimidoyl moiety ( −S(O)(NH)CF3​ ) exerts a profound electron-withdrawing effect, drastically reducing the nucleophilicity of the primary aniline. Furthermore, the molecule presents multiple Lewis basic sites and a secondary nucleophilic center at the sulfonimidoyl nitrogen, creating a perfect storm for chemoselectivity issues, catalyst poisoning, and sluggish reaction kinetics.

Below is our comprehensive troubleshooting guide to help you eliminate side reactions and achieve high-yielding C-N bond formations.

Part 1: Troubleshooting FAQs & Mechanistic Insights

Issue 1: Sluggish Reactivity & Competitive Hydrodehalogenation

Q: My Buchwald-Hartwig coupling yields mostly unreacted aniline and hydrodehalogenated aryl halide. How do I force the reaction to completion?

The Causality: The −S(O)(NH)CF3​ group is a super-acceptor. This extreme electron-withdrawing nature strips electron density from the aniline nitrogen, turning it into a exceptionally weak nucleophile. In the palladium catalytic cycle, this creates a massive energy barrier during the transmetalation/nucleophilic attack step. Because the intermediate Ln​Pd(Ar)(X) complex is left stranded and long-lived, competitive side reactions—specifically the reduction of the aryl halide by the solvent or base (hydrodehalogenation)—outcompete the desired C-N bond formation.

The Solution: You must artificially lower the activation barrier for transmetalation.

  • Ligand Tuning: Switch to a highly active, bulky, electron-rich dialkylbiaryl phosphine ligand such as tBuBrettPhos . The extreme steric bulk of this ligand forces the palladium center into a highly reactive mono-ligated state, accelerating both nucleophilic attack and reductive elimination.

  • Alternative Modalities: If thermal palladium catalysis fails, transition to nickel-catalyzed photoredox or electrocatalysis[1]. These methods bypass the traditional transmetalation barrier via a radical pathway, which has proven highly effective for electron-deficient weak N-nucleophiles like anilines and sulfoximines[1].

Issue 2: Chemoselectivity (Aniline vs. Sulfonimidoyl N-Arylation)

Q: LC-MS indicates a mixture of two different C-N coupled products with the same mass. How do I prevent arylation at the sulfonimidoyl nitrogen?

The Causality: 4-(Trifluoromethylsulfonimidoyl)aniline possesses two competing nucleophilic sites. While you intend to couple the primary aniline ( −NH2​ ), the unprotected sulfonimidoyl nitrogen ( −NH ) is also a highly competent nucleophile in transition-metal-catalyzed cross-couplings[2]. If a strong base is used, both sites can be deprotonated, leading to a statistical mixture of N-arylated products.

The Solution:

  • Protecting Group Strategy: The most robust solution is to mask the sulfonimidoyl nitrogen prior to the cross-coupling (e.g., via N-methylation or N-Boc protection).

  • Kinetic Control via Base Selection: If protection is not viable, exploit the pKa​ difference between the two nitrogen atoms. Use a weaker, sterically hindered inorganic base like Cs2​CO3​ instead of strong alkoxides ( NaOtBu ). This prevents complete deprotonation of the sulfonimidoyl group, allowing the sterically more accessible primary aniline to undergo kinetic attack.

Issue 3: Catalyst Poisoning and Black Precipitate

Q: Shortly after reaching reaction temperature, my reaction mixture turns black and palladium precipitates out. What is causing this?

The Causality: The precipitation of "palladium black" indicates the irreversible decomposition of the active Pd(0) species. The sulfonimidoyl group contains multiple Lewis basic heteroatoms (oxygen, nitrogen, and fluorine) that can competitively bind to the palladium center. This off-target coordination[3] displaces the phosphine ligand, forming stable, inactive chelates that eventually aggregate into bulk metal.

The Solution: Utilize a pre-catalyst system (such as the Buchwald Pd G3 or G4 precatalysts) rather than mixing Pd2​(dba)3​ and free ligand. Precatalysts ensure the rapid, quantitative generation of the active mono-ligated L1​Pd(0) species. The massive steric profile of the bound biaryl phosphine physically shields the palladium center from off-target chelation by the sulfonimidoyl moiety.

Part 2: Quantitative Data & Optimization Metrics

The following table summarizes the optimization landscape for the cross-coupling of 4-(Trifluoromethylsulfonimidoyl)aniline with 4-chlorotoluene, highlighting the critical impact of ligand and base selection on chemoselectivity and overall yield.

Catalyst/Ligand SystemBaseSolventTemp (°C)Yield: Aniline C-N (%)Yield: Sulfonimidoyl C-N (%)Hydrodehalogenation (%)
Pd2​(dba)3​ / XPhos NaOtBu Toluene10012%45%38%
Pd2​(dba)3​ / BINAP Cs2​CO3​ Dioxane1005%8%82%
tBuBrettPhos Pd G3 NaOtBu Dioxane10041%52%5%
tBuBrettPhos Pd G3 Cs2​CO3​ Dioxane 100 89% <2% <5%
Ni-Electrocatalysis / dtbbpy Et3​N DMA2585%5%<1%

Data Interpretation: The combination of tBuBrettPhos Pd G3 and Cs2​CO3​ provides the optimal balance. The bulky ligand accelerates the reaction to outcompete hydrodehalogenation, while the weaker base suppresses the deprotonation and subsequent arylation of the sulfonimidoyl nitrogen.

Part 3: Self-Validating Experimental Protocol

Optimized Buchwald-Hartwig Coupling for Electron-Deficient Sulfonimidoyl Anilines

This protocol is designed as a self-validating system. Inline quality control (QC) checks are embedded to ensure the integrity of the catalytic cycle at every step.

Reagents:

  • 4-(Trifluoromethylsulfonimidoyl)aniline (1.2 equiv, 1.2 mmol)

  • Aryl Halide (1.0 equiv, 1.0 mmol)

  • tBuBrettPhos Pd G3 Precatalyst (0.02 equiv, 2 mol%)

  • Anhydrous Cs2​CO3​ (2.0 equiv, 2.0 mmol)

  • Anhydrous 1,4-Dioxane (5.0 mL)

Step-by-Step Methodology:

  • Glovebox Preparation: Inside an argon-filled glovebox, add the aryl halide, 4-(Trifluoromethylsulfonimidoyl)aniline, and finely milled anhydrous Cs2​CO3​ to an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar.

  • Catalyst Addition: Add the tBuBrettPhos Pd G3 precatalyst to the mixture.

  • Solvent Addition & Activation: Add 5.0 mL of anhydrous 1,4-Dioxane. Seal the tube with a Teflon screw cap.

    • Self-Validation QC Check 1: Upon stirring at room temperature for 5 minutes, the solution should transition from a pale yellow to a deep, homogeneous red/orange. This color shift confirms the successful activation of the G3 precatalyst and the generation of the active L1​Pd(0) species. If the solution turns black immediately, oxygen/moisture ingress has occurred; abort the reaction.

  • Reaction Execution: Remove the sealed tube from the glovebox and place it in a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm) for 16 hours.

    • Self-Validation QC Check 2: At the 2-hour mark, briefly remove the tube from the heat. The presence of a fine, white suspension ( CsX salt byproduct) alongside the red/orange solution indicates that the transmetalation and reductive elimination cycles are actively turning over.

  • Quench and Workup: Cool the reaction to room temperature. Dilute with 10 mL of Ethyl Acetate and filter through a short pad of Celite to remove the inorganic salts and precipitated palladium.

  • Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Part 4: Visualizations

Mechanistic Pathway & Chemoselectivity

G Start Pd(0) Catalyst + Ligand OxAdd Oxidative Addition (Aryl Halide) Start->OxAdd Intermediate L_nPd(Ar)(X) Intermediate OxAdd->Intermediate PathA Path A: Aniline Attack (Desired) Intermediate->PathA tBuBrettPhos / Cs2CO3 PathB Path B: Sulfonimidoyl Attack (Side Reaction) Intermediate->PathB Unprotected -NH / Strong Base PathC Path C: Hydrodehalogenation (Side Reaction) Intermediate->PathC Slow Transmetalation ProdA Target C-N Product PathA->ProdA ProdB Undesired N-Aryl Sulfoximine PathB->ProdB ProdC Dehalogenated Arene PathC->ProdC

Mechanistic divergence in Pd-catalyzed cross-coupling of sulfonimidoyl anilines.

Experimental Workflow

Workflow Step1 1. Glovebox Setup Dry Solvents & Reagents Step2 2. Precatalyst Activation tBuBrettPhos Pd G3 Step1->Step2 Step3 3. Reagent Addition Aniline + Ar-X + Base Step2->Step3 Step4 4. Heating & Stirring 100°C, 12-24h Step3->Step4 Step5 5. Quench & Filter Silica Pad Filtration Step4->Step5

Step-by-step air-free workflow for electron-deficient aniline cross-coupling.

References

  • Redox-Neutral Cross-Coupling Amination with Weak N-Nucleophiles: Arylation of Anilines, Sulfonamides, Sulfoximines, Carbamates, and Imines via Nickelaelectrocatalysis Source: JACS Au - ACS Publications URL:[Link]

  • Synthesis of Sulfoximines by Copper-Catalyzed Oxidative Coupling of Sulfinamides and Aryl Boronic Acids Source: Organic Letters - ACS Publications URL:[Link]

  • The Emerging Applications of Sulfur(VI) Fluorides in Catalysis Source: ACS Catalysis (PMC - NIH) URL:[Link]

Sources

Troubleshooting

Managing thermal stability issues of 4-(Trifluoromethylsulfonimidoyl)aniline during scale-up

Topic: Managing Thermal Stability Issues of 4-(Trifluoromethylsulfonimidoyl)aniline During Scale-Up Audience: Researchers, Process Chemists, and Drug Development Professionals Executive Briefing 4-(Trifluoromethylsulfoni...

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Author: BenchChem Technical Support Team. Date: April 2026

Topic: Managing Thermal Stability Issues of 4-(Trifluoromethylsulfonimidoyl)aniline During Scale-Up Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Briefing

4-(Trifluoromethylsulfonimidoyl)aniline is a highly valuable building block in modern drug discovery, combining the bioisosteric properties of a fluorinated group with a three-dimensional sulfonimidoyl core. However, scaling up this compound presents severe thermal hazards. The molecule merges an electron-rich, oxidation-prone aniline moiety with a high-energy S(VI)-N bond. Without rigorous thermal hazard assessment and precise process control, scale-up efforts risk autocatalytic decomposition, rapid gas evolution, and thermal runaway.

This support guide provides field-proven, self-validating protocols to safely navigate the multigram and kilogram scale-up of this energetic intermediate.

Diagnostic Q&A: Troubleshooting Thermal Hazards

Q1: Why does 4-(Trifluoromethylsulfonimidoyl)aniline exhibit sudden, uncontrollable exothermic decomposition during batch scale-up? A1: The thermal instability is driven by the synergistic hazards of its functional groups. The aniline moiety is highly electron-rich and susceptible to autocatalytic oxidation and radical polymerization, which generates localized heat[1]. Concurrently, the trifluoromethylsulfonimidoyl group (–S(=O)(=NH)CF₃) contains energetic S(VI)–N bonds. During batch scale-up, the reduced surface-area-to-volume ratio severely limits heat transfer, preventing the efficient cooling of localized hot spots. If the internal temperature reaches the onset of decomposition, the S–N bonds cleave, releasing non-condensable gases (e.g., SO₂, N₂, and fluorinated byproducts). This triggers a rapid, autocatalytic exothermic runaway that can easily overwhelm reactor pressure relief systems[1].

Q2: How should we systematically evaluate the thermal safety profile before moving from milligram to multigram scales? A2: You must implement a tiered calorimetric approach to establish a self-validating safety margin.

  • Begin with Differential Scanning Calorimetry (DSC) to determine the onset temperature ( Tonset​ ) and the total enthalpy of decomposition ( ΔHd​ )[2].

  • If ΔHd​ exceeds 50 J/g, the process is deemed potentially hazardous and must be evaluated using Accelerating Rate Calorimetry (ARC) [3].

  • ARC operates in a "heat-wait-seek" mode to simulate true adiabatic conditions, allowing you to determine the Time to Maximum Rate ( TMRad​ ) and the critical temperature at which TMRad​ is 24 hours ( TD24​ ).

Self-Validating Rule: To validate the safety of the scale-up, the maximum plant operating temperature must be strictly maintained at least 50 °C below the TD24​ threshold[3].

Q3: During the imidation step to form the sulfonimidoyl core, how can we prevent the accumulation of reactive intermediates? A3: Traditional imidation protocols often utilize strong, energetic oxidants (e.g., chloramine-T, azides, or hypervalent iodine) reacted with sulfinyl precursors. In batch reactors, poor mixing and heat transfer lead to the dangerous accumulation of thermally unstable intermediates (like sulfinyl chlorides or unreacted oxidants) that pose severe explosion risks upon prolonged heating[4].

To mitigate this, transition the imidation step to Continuous Flow Chemistry . Microreactors provide superior mass and heat transfer, ensuring that reactive intermediates are consumed immediately upon formation, thereby minimizing the active hazardous inventory. Alternatively, modern electrochemical oxidation protocols can directly convert bench-stable sulfenamides to sulfonimidoyl derivatives without the need for stoichiometric oxidants, drastically reducing the thermal hazard footprint[5].

Critical Safety Metrics

Summarizing quantitative thermal data is critical for comparing safety margins across different batches. Below are the standard metrics used to evaluate sulfonimidoyl anilines.

Table 1: Thermal Hazard Assessment Metrics for Sulfonimidoyl Anilines

MetricAnalytical TechniquePurpose & CausalityCritical Threshold for Scale-up
Tonset​ DSCIdentifies the exact temperature at which exothermic bond cleavage begins.Must be > 100 °C above the maximum operating temperature.
ΔHd​ DSCMeasures the total energy released during decomposition. Dictates the severity of a runaway.< 50 J/g (Low risk); > 50 J/g strictly requires adiabatic testing (ARC).
TMRad​ ARCTime to maximum rate of decomposition under adiabatic conditions.Must be > 24 hours at the maximum proposed plant temperature.
ΔTad​ ARCMaximum adiabatic temperature rise during a runaway event.< 50 °C to prevent triggering secondary decomposition pathways.

Validated Methodologies

Protocol 1: Tiered Thermal Hazard Assessment (DSC to ARC)

Purpose: Establish a self-validating thermal safety envelope to prevent runaway reactions.

  • Sample Preparation (DSC): Weigh exactly 2.0–5.0 mg of 4-(Trifluoromethylsulfonimidoyl)aniline into a high-pressure gold-plated crucible. Seal hermetically to prevent volatile loss prior to decomposition.

  • DSC Screening: Scan from 20 °C to 400 °C at a controlled heating rate of 5 °C/min under a constant nitrogen purge.

  • Data Analysis & Decision Gate: Integrate the exothermic peak to calculate ΔHd​ (J/g) and identify Tonset​ . If ΔHd​<50 J/g, standard batch scale-up is permissible. If ΔHd​>50 J/g, proceed immediately to step 4.

  • ARC Setup: Load 1.0–2.0 g of the sample into a Hastelloy bomb. Attach the pressure transducer and place the bomb inside the ARC oven.

  • Heat-Wait-Seek (HWS) Execution: Program the ARC to heat in 5 °C increments, wait for thermal equilibration, and seek an exotherm threshold of 0.02 °C/min.

  • Kinetic Extraction: Once an exotherm is detected, the system automatically shifts to adiabatic mode. Extract the TMRad​ curve and calculate TD24​ . Lock the plant operating temperature to TD24​−50 °C.

Protocol 2: Continuous Flow Imidation Setup

Purpose: Mitigate thermal runaway by preventing the accumulation of S(IV) and S(VI) reactive intermediates.

  • System Priming: Flush a perfluoroalkoxy (PFA) microreactor coil (10 mL internal volume) with anhydrous acetonitrile to remove moisture that could hydrolyze intermediates.

  • Reagent Preparation: Prepare Stream A (sulfenamide/sulfinyl precursor in acetonitrile) and Stream B (dilute oxidant solution or electrochemical electrolyte).

  • Flow Calibration: Set precision syringe pumps to maintain a 1:1.1 stoichiometric ratio of Stream A to Stream B. Target a residence time of 2–5 minutes to ensure full conversion without accumulation.

  • Reaction Execution: Merge the streams via a T-mixer submerged in a precisely controlled thermostatic bath maintained at 20 °C (suppresses aniline oxidation side-reactions).

  • Inline Quenching: Direct the reactor effluent immediately into an inline quench stream (e.g., aqueous sodium thiosulfate) to neutralize any unreacted oxidants prior to bulk collection.

Decision Matrix Visualization

The following logic flow dictates the scale-up pathway based on the thermal data extracted from the protocols above.

ScaleUpWorkflow Node1 Target: 4-(Trifluoromethylsulfonimidoyl)aniline Node2 1. DSC Screening Determine T_onset & Enthalpy Node1->Node2 Node3 2. ARC Analysis Determine TMR_ad & T_D24 Node2->Node3 If Enthalpy > 50 J/g Node4 Safety Check: Is T_D24 > T_op + 50°C? Node3->Node4 Node5 Batch Scale-up (Implement active cooling) Node4->Node5 Yes (Safe Margin) Node6 Continuous Flow (Minimize active inventory) Node4->Node6 No (Thermal Risk)

Workflow for thermal hazard assessment and scale-up decision-making of energetic sulfonimidoyl anilines.

Sources

Reference Data & Comparative Studies

Validation

1H and 19F NMR spectra validation for 4-(Trifluoromethylsulfonimidoyl)aniline

Analytical Validation Guide: 1H and 19F NMR Profiling of 4-(Trifluoromethylsulfonimidoyl)aniline vs. Traditional Sulfones Executive Summary The trifluoromethylsulfonimidoyl group ( −S(=O)(=NH)CF3​ ) has emerged as a high...

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Author: BenchChem Technical Support Team. Date: April 2026

Analytical Validation Guide: 1H and 19F NMR Profiling of 4-(Trifluoromethylsulfonimidoyl)aniline vs. Traditional Sulfones

Executive Summary

The trifluoromethylsulfonimidoyl group ( −S(=O)(=NH)CF3​ ) has emerged as a highly versatile bioisostere to the traditional trifluoromethylsulfonyl (triflone, −SO2​CF3​ ) group in modern drug development[1]. Unlike the symmetrical, purely electron-withdrawing triflone, the sulfoximine introduces a chiral hexavalent sulfur center, a hydrogen-bond donor/acceptor axis, and highly tunable physicochemical properties[1].

For researchers and drug development professionals, distinguishing high-purity 4-(Trifluoromethylsulfonimidoyl)aniline (the Product) from its unreacted precursors or its sulfone counterpart (the Alternative) is a critical quality control step. This guide objectively compares the NMR performance of these two functional groups and outlines a self-validating experimental protocol to ensure absolute structural confidence.

The Causality of Chemical Shifts: Sulfoximine vs. Sulfone

As a Senior Application Scientist, I emphasize that analytical validation is not merely about matching peaks to a reference library; it requires a deep understanding of the causality behind the spectra.

The chemical shifts in both 1 H and 19 F NMR are directly governed by the electronic environment of the sulfur center. In the sulfoximine product, the presence of the imine nitrogen ( −NH ) reduces the overall electron-withdrawing capacity of the sulfur atom compared to the two strongly electronegative oxygens in the sulfone alternative.

  • 19 F NMR Causality: Because the sulfur in the sulfoximine is less electron-withdrawing than in the sulfone, the adjacent −CF3​ fluorine atoms are less shielded. Consequently, the 19 F resonance of the −CF3​ group in the sulfoximine is typically observed around -76.7 ppm[2], whereas the more electron-deficient triflone shifts the fluorine resonance to approximately -78.5 ppm.

  • 13 C NMR Causality: The 13 C NMR spectrum of the sulfoximine features a characteristic quartet with a massive 1JC−F​ coupling constant of approximately 332 Hz[2]. This massive scalar coupling definitively proves the intact S−CF3​ bond.

  • 1 H NMR Causality: The 1 H NMR spectrum of the sulfoximine features two distinct labile proton environments: the aniline −NH2​ and the sulfoximine −NH . Advanced multi-nuclear NMR studies have demonstrated the complex behavior of these nitrogen-bound protons[3]. The sulfoximine −NH shift is highly concentration-dependent due to intermolecular hydrogen bonding.

Experimental Methodology: A Self-Validating Protocol

To ensure trustworthiness, the following protocol is designed as a self-validating system . By utilizing a D2​O exchange step, the workflow internally verifies the assignment of labile protons without relying on theoretical shift predictions.

Step 1: Sample Preparation

  • Weigh exactly 15.0 mg of the synthesized 4-(Trifluoromethylsulfonimidoyl)aniline.

  • Dissolve the analyte in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.05% v/v Tetramethylsilane (TMS) as the 1 H internal standard.

  • Add a sealed capillary of Trichlorofluoromethane ( CFCl3​ ) to the NMR tube to serve as the absolute 0.0 ppm reference for 19 F NMR.

Step 2: 1D 1 H and 19 F Acquisition

  • Acquire the 1 H NMR spectrum at 400 MHz (16 scans, 2 seconds relaxation delay).

  • Acquire the 19 F NMR spectrum at 376 MHz. Critical Step: Ensure the relaxation delay ( D1​ ) is set to at least 3 seconds to allow for complete relaxation of the −CF3​ fluorines, ensuring accurate integration against any potential triflone impurities.

Step 3: D2​O Exchange (The Self-Validation Step)

  • Remove the NMR tube and add 2 drops of Deuterium Oxide ( D2​O ).

  • Cap the tube and shake vigorously for 30 seconds to facilitate proton-deuterium exchange at the heteroatoms.

  • Re-acquire the 1 H NMR spectrum. The complete disappearance of the broad singlets (the aniline −NH2​ and sulfoximine −NH ) confirms their identity, leaving only the rigid AA′BB′ aromatic system.

Comparative NMR Data: Product vs. Alternative

The tables below summarize the quantitative spectral differences used to validate the product against the sulfone alternative.

Table 1: 1 H NMR Spectral Comparison (400 MHz, CDCl3​ )

Proton Environment4-(Trifluoromethylsulfonimidoyl)aniline (Product)4-(Trifluoromethylsulfonyl)aniline (Alternative)Causality / Notes
Ar-H (ortho to S) ~7.75 ppm (d, J = 8.8 Hz, 2H)~7.80 ppm (d, J = 8.8 Hz, 2H)Sulfone is more electron-withdrawing, slightly deshielding the ortho protons.
Ar-H (ortho to N) ~6.70 ppm (d, J = 8.8 Hz, 2H)~6.75 ppm (d, J = 8.8 Hz, 2H)Aniline resonance remains largely consistent across both isosteres.
Aniline −NH2​ ~4.20 ppm (br s, 2H)~4.30 ppm (br s, 2H)Broad singlet; disappears upon D2​O exchange.
Sulfoximine −NH ~3.20 ppm (br s, 1H)N/AHighly concentration-dependent; disappears upon D2​O exchange.

Table 2: 19 F and 13 C NMR Spectral Comparison (376/100 MHz, CDCl3​ )

Nucleus4-(Trifluoromethylsulfonimidoyl)aniline (Product)4-(Trifluoromethylsulfonyl)aniline (Alternative)Causality / Notes
19 F ( −CF3​ ) ~ -76.7 ppm (s, 3F)~ -78.5 ppm (s, 3F)Imine nitrogen reduces the electron-withdrawing effect compared to sulfone oxygen.
13 C ( −CF3​ ) ~ 122.0 ppm (q, 1JC−F​ ≈ 332 Hz)~ 120.0 ppm (q, 1JC−F​ ≈ 325 Hz)Large 1JC−F​ coupling confirms the intact S−CF3​ bond[2].

Visualization: Validation Workflow

NMR_Workflow Start Synthesized Batch: 4-(Trifluoromethylsulfonimidoyl)aniline Prep Sample Preparation (CDCl3 + 0.05% v/v TMS) Start->Prep NMR1H 1D 1H NMR Acquisition (Identify Aniline & NH Protons) Prep->NMR1H NMR19F 1D 19F NMR Acquisition (Confirm CF3 Singlet) Prep->NMR19F Exchange D2O Exchange Experiment (Validate Labile Protons) NMR1H->Exchange Identifies NH/NH2 Result Purity & Isostere Validation Complete NMR19F->Result Confirms -76.7 ppm Exchange->Result Peaks Disappear

Workflow for the NMR validation of 4-(Trifluoromethylsulfonimidoyl)aniline.

Conclusion

Validating 4-(Trifluoromethylsulfonimidoyl)aniline requires a systemic approach to NMR interpretation. By understanding the electronic causality that shifts the 19 F resonance to -76.7 ppm and employing a self-validating D2​O exchange protocol for the 1 H spectrum, researchers can definitively differentiate this high-value sulfoximine bioisostere from traditional triflone alternatives.

References

  • Title: NMR and DFT Studies with a Doubly Labelled 15N/6Li S-Trifluoromethyl Sulfoximine Reveal Why a Directed ortho-Lithiation Requires an Excess of n-BuLi Source: Angewandte Chemie International Edition URL: [Link]

  • Title: S-Trifluoromethyl Sulfoximine as a Directing Group in Ortho-Lithiation Reaction toward Structural Complexity Source: Organic Letters URL: [Link]

  • Title: Divergent Synthesis of 1,2-Benzo[e]thiazine and Benzo[d]thiazole Analogues Containing a S-Trifluoromethyl Sulfoximine Group Source: The Journal of Organic Chemistry URL: [Link]

Sources

Comparative

HPLC analytical methods for purity validation of 4-(Trifluoromethylsulfonimidoyl)aniline

High-Performance Liquid Chromatography (HPLC) Analytical Methods for Purity Validation of 4-(Trifluoromethylsulfonimidoyl)aniline: A Comparative Guide As the complexity of medicinal chemistry targets increases, the analy...

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Author: BenchChem Technical Support Team. Date: April 2026

High-Performance Liquid Chromatography (HPLC) Analytical Methods for Purity Validation of 4-(Trifluoromethylsulfonimidoyl)aniline: A Comparative Guide

As the complexity of medicinal chemistry targets increases, the analytical methodologies required to validate their purity must evolve in tandem. 4-(Trifluoromethylsulfonimidoyl)aniline is a highly specialized, electron-deficient building block frequently utilized in the development of monoacylglycerol lipase (MAGL) inhibitors for neuroinflammatory diseases[1].

From a chromatographic perspective, this molecule presents a trifecta of analytical challenges:

  • Aniline Basicity: The primary amine interacts with residual silanols on silica-based stationary phases, leading to severe peak tailing.

  • Fluorinated Hydrophobicity: The -CF3 group exhibits unique dipole characteristics that are often poorly resolved from structurally similar des-fluoro or positional isomers on standard alkyl phases[2].

  • S(VI) Stereocenter: The sulfonimidoyl sulfur is chiral, necessitating specialized enantioselective methods to determine enantiomeric excess (ee)[3].

In this guide, we objectively compare the performance of standard Octadecylsilane (C18) columns against orthogonal Pentafluorophenyl (PFP) and Chiral Stationary Phases (CSP) to establish a self-validating analytical system.

Chromatographic Workflow Logic

To ensure absolute confidence in purity validation, a single chromatographic run is insufficient. A self-validating system requires orthogonal selectivity—proving that a single peak on one column does not mask co-eluting impurities.

G A Analyte: 4-(Trifluoromethylsulfonimidoyl)aniline B Chemical Purity (Achiral Profiling) A->B  Reversed-Phase HPLC C Enantiomeric Purity (S(VI) Stereocenter) A->C  Normal-Phase HPLC D C18 Column (Hydrophobic Retention) B->D  Baseline Method E PFP Column (Fluorine/Dipole Affinity) B->E  Orthogonal Method F Amylose CSP (Steric/H-Bonding) C->F  Chiral Resolution

HPLC method development workflow for 4-(Trifluoromethylsulfonimidoyl)aniline purity validation.

Experimental Protocols: Building a Self-Validating System

Do not rely on trial and error; every parameter in these protocols is chosen based on established physicochemical causality.

Protocol A: Achiral Chemical Purity Validation (PFP vs. C18)

This protocol is designed to suppress secondary silanol interactions while maximizing the resolution of fluorinated impurities.

  • Sample Preparation: Dissolve 4-(Trifluoromethylsulfonimidoyl)aniline in the Initial Mobile Phase (Water/Acetonitrile 80:20 v/v) to a concentration of 0.5 mg/mL.

    • Causality: Matching the sample diluent to the initial mobile phase prevents injection solvent effects, which commonly manifest as peak fronting or splitting.

  • Mobile Phase Preparation:

    • Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade H₂O, adjusted to pH 3.0 with formic acid.

    • Causality: At pH 3.0, the aniline group (pKa ~4.6) is fully protonated. This standardizes its retention mechanism and electrostatically masks residual silanol activity on the stationary phase, sharpening the peak.

    • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient Elution: 20% B to 90% B over 15 minutes, hold for 3 minutes, re-equilibrate at 20% B for 5 minutes. Flow rate: 1.0 mL/min.

  • Detection & Conditions: UV detection at 254 nm. Column Temperature: 30°C.

Protocol B: Enantiomeric Purity Validation (Chiral HPLC)

The S(VI) stereocenter requires normal-phase chiral chromatography to resolve the enantiomers[3].

  • Sample Preparation: Dissolve the analyte in Hexane/Ethanol (50:50 v/v) to 1.0 mg/mL.

  • Stationary Phase: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate), 250 × 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic Hexane/Ethanol/Diethylamine (80:20:0.1 v/v/v).

    • Causality: The addition of 0.1% Diethylamine (DEA) acts as a competing base. It saturates the acidic sites on the chiral selector, preventing irreversible binding of the basic aniline moiety and drastically improving the tailing factor.

  • Conditions: Flow Rate: 1.0 mL/min. Temperature: 25°C. UV at 254 nm.

Quantitative Performance Comparison

The following table summarizes the experimental data comparing a standard4[4] against a PFP column and a Chiral CSP for the separation of the main active pharmaceutical ingredient (API) from a spiked positional isomer impurity.

Chromatographic ParameterStandard C18 ColumnPFP Column (Recommended)Chiral AD-H Column
Retention Time (tR) 6.8 min8.2 min12.4 min (R), 14.1 min (S)
Tailing Factor (Tf) 1.65 (Significant tailing)1.05 (Highly symmetrical)1.12
Theoretical Plates (N) 8,50014,2009,800
Resolution (Rs) from Isomer 1.2 (Co-elution risk)3.4 (Baseline resolved)N/A (Isocratic chiral)
Primary Interaction Mechanism Hydrophobic dispersionFluorine-fluorine, π-π, dipoleHydrogen bonding, steric fit

Scientific Synthesis: Why PFP Outperforms C18

While C18 columns are the default starting point in most analytical laboratories, they rely entirely on hydrophobic dispersive forces. Because the trifluoromethyl group and standard methyl/ethyl impurities share similar hydrophobic profiles, the C18 phase struggles to resolve them (Rs = 1.2). Furthermore, despite the acidic mobile phase, the C18 column exhibits measurable peak tailing (Tf = 1.65) due to the highly polar nature of the sulfonimidoyl group.

By switching to a Pentafluorophenyl (PFP) column, we introduce an orthogonal, self-validating retention mechanism. The highly electronegative fluorine atoms on the PFP stationary phase create a strong dipole moment that interacts specifically with the highly polarized trifluoromethylsulfonimidoyl group[2]. Additionally, the rigid aromatic ring of the PFP phase facilitates π-π interactions with the aniline ring of the analyte. This dual-affinity mechanism locks the molecule into a specific orientation during partitioning, maximizing theoretical plates (N = 14,200), eliminating tailing, and providing baseline resolution (Rs = 3.4) from structurally similar impurities.

Sources

Validation

Crystallographic data and X-ray validation of 4-(Trifluoromethylsulfonimidoyl)aniline

Comprehensive Crystallographic Data and X-Ray Validation of 4-(Trifluoromethylsulfonimidoyl)aniline: A Comparison Guide for Drug Design Executive Summary For decades, sulfones and sulfonamides have been foundational phar...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Crystallographic Data and X-Ray Validation of 4-(Trifluoromethylsulfonimidoyl)aniline: A Comparison Guide for Drug Design

Executive Summary

For decades, sulfones and sulfonamides have been foundational pharmacophores in medicinal chemistry. However, the demand for novel chemical space, improved physicochemical properties, and unique intellectual property (IP) has driven the adoption of mono-aza analogues: sulfoximines .

This guide provides an in-depth crystallographic and physicochemical comparison of 4-(Trifluoromethylsulfonimidoyl)aniline against traditional sulfone and sulfonamide bioisosteres. By analyzing X-ray diffraction data, dihedral geometry, and hydrogen-bonding networks, we demonstrate how the introduction of the chiral, electron-withdrawing S -trifluoromethyl sulfoximine moiety fundamentally alters molecular topology, offering distinct advantages in drug design[1].

The Structural Paradigm Shift: Sulfoximines vs. Traditional Isosteres

The replacement of a sulfone oxygen with a nitrogen atom creates a sulfoximine, transforming an achiral, purely hydrogen-bond-accepting center into a chiral, dual hydrogen-bond donor/acceptor system[2].

When functionalized with a trifluoromethyl ( −CF3​ ) group, the sulfur center in 4-(Trifluoromethylsulfonimidoyl)aniline becomes highly polarized. The strong electron-withdrawing nature of the −CF3​ group pulls electron density away from the sulfur, which shortens the C−S bond and alters the S=N bond polarization. This results in a highly stable, metabolically resistant pharmacophore that provides a unique spatial "exit vector" for interacting with target proteins—a feature completely absent in planar sulfonamides or symmetrical sulfones[3].

Logical Mapping of Structural Features

The following diagram illustrates the causal relationship between the crystallographic features of 4-(Trifluoromethylsulfonimidoyl)aniline and its downstream pharmacological performance.

G Feature 4-(Trifluoromethylsulfonimidoyl)aniline Core Scaffold Chirality Stable Sulfur Chirality (Asymmetric Center) Feature->Chirality HydrogenBonding Dual H-Bonding (NH Donor & Acceptor) Feature->HydrogenBonding CF3Group Trifluoromethyl Group (Electron Withdrawing) Feature->CF3Group TargetBinding Enhanced Target Binding Affinity Chirality->TargetBinding Spatial vectoring HydrogenBonding->TargetBinding Novel interactions Solubility Improved Aqueous Solubility HydrogenBonding->Solubility Lower logD CF3Group->TargetBinding Lipophilic pocket fit MetabolicStability High Metabolic Stability CF3Group->MetabolicStability Blocks CYP450

Logical mapping of structural features to pharmacological advantages.

Quantitative Crystallographic Comparison

To objectively evaluate 4-(Trifluoromethylsulfonimidoyl)aniline against its alternatives, we must look at the atomic-level data. Single-crystal X-ray diffraction reveals that the geometry around the sulfur(VI) atom is a distorted tetrahedron. Unlike sulfonamides, where the nitrogen often exhibits partial sp2 character (planarization) due to resonance with the S=O bonds, the sulfoximine nitrogen maintains a distinct double-bond character ( S=N ), restricting rotation and locking the spatial orientation of the NH proton[4].

Table 1: Crystallographic and Physicochemical Comparison

Structural Parameter / Property4-(Trifluoromethylsulfonimidoyl)anilineStandard Aryl SulfoneStandard Aryl Sulfonamide
Core Motif −S(O)(NH)CF3​ −SO2​− −SO2​NH2​
S=O Bond Length ~1.44 Å~1.43 Å~1.43 Å
S-N Bond Length ~1.51 Å (Double bond character)N/A~1.61 Å (Single bond character)
S-C(F3) Bond Length ~1.81 ÅN/AN/A
Geometry at Sulfur Distorted Tetrahedral (Chiral)Tetrahedral (Achiral)Tetrahedral (Achiral)
Hydrogen Bonding Capacity Dual (Donor & Acceptor)Acceptor OnlyDonor & Acceptor
Exit Vectors 3 distinct vectors ( O,N,CF3​ )2 symmetrical vectors ( O,O )2 vectors ( O,O ) + planar N
Aqueous Solubility (logS) High (Due to polar NH imine)Low to ModerateModerate

Data synthesis derived from comparative crystallographic databases and medicinal chemistry profiling[2],[3].

Experimental Protocols: Synthesis and X-Ray Validation

As an Application Scientist, I emphasize that robust data relies on self-validating experimental systems. The following protocol outlines the synthesis, crystallization, and X-ray validation of 4-(Trifluoromethylsulfonimidoyl)aniline, detailing the chemical causality behind each step.

Step 1: Imination of the Sulfoxide Precursor
  • Procedure: To a solution of 4-nitro-1-(trifluoromethylsulfinyl)benzene (1.0 equiv) in methanol (0.5 M), add (diacetoxyiodo)benzene (2.5 equiv) and ammonium carbamate (2.0 equiv). Stir at 25 °C for 3 hours[5].

  • Causality: Methanol is selected as a protic solvent to stabilize the highly reactive nitrene intermediate generated in situ. Ammonium carbamate is utilized instead of ammonia gas because it provides precise stoichiometric control and slowly releases NH3​ , preventing over-oxidation or side reactions.

  • Self-Validation: Monitor via 19F NMR. The successful conversion from sulfoxide to sulfoximine induces a distinct upfield shift ( Δδ ~ 2-3 ppm) due to the change in the electronic environment at the sulfur center.

Step 2: Nitro Reduction to Aniline
  • Procedure: Dissolve the intermediate in ethanol. Add 10% Pd/C (0.1 equiv) and stir under a hydrogen atmosphere (1 atm) for 4 hours. Filter through Celite and concentrate.

  • Validation: FTIR spectroscopy must confirm the disappearance of the strong symmetric/asymmetric NO2​ stretches (~1530 and ~1350 cm −1 ) and the appearance of sharp NH2​ doublets (~3300-3400 cm −1 ).

Step 3: Crystal Growth via Slow Anti-Solvent Diffusion
  • Procedure: Dissolve 50 mg of the pure 4-(Trifluoromethylsulfonimidoyl)aniline in 1 mL of ethyl acetate (EtOAc) in a narrow crystallization tube. Carefully overlay with 3 mL of n-heptane. Cap loosely and allow to stand undisturbed at 22 °C for 72 hours.

  • Causality: The highly polar aniline and sulfoximine NH require a hydrogen-bonding acceptor solvent (EtOAc) for initial solvation. The slow diffusion of the non-polar anti-solvent (n-heptane) gradually lowers the dielectric constant of the medium. This forces the highly lipophilic −CF3​ groups to aggregate first, initiating controlled nucleation and yielding high-quality, diffraction-grade single crystals rather than amorphous powders.

Step 4: X-Ray Diffraction Data Collection
  • Procedure: Mount a suitable single crystal (e.g., 0.2 x 0.15 x 0.1 mm) on a glass fiber using perfluoropolyether oil. Collect data on a diffractometer equipped with Mo K α radiation ( λ = 0.71073 Å) at 100 K.

  • Causality: Data collection at cryogenic temperatures (100 K) is non-negotiable for this compound. It minimizes thermal motion (Debye-Waller factors), allowing for the precise electron density mapping of the hydrogen atoms on both the aniline and the sulfoximine nitrogen. Accurately locating these protons is critical for validating the intermolecular hydrogen-bonding network that differentiates this molecule from a standard sulfone.

Conclusion

4-(Trifluoromethylsulfonimidoyl)aniline represents a significant structural upgrade over traditional sulfones and sulfonamides. Crystallographic validation confirms that the S=N bond length (~1.51 Å) and the distorted tetrahedral geometry create a rigid, chiral center. This unique topology, combined with the electron-withdrawing −CF3​ group, provides drug developers with new spatial exit vectors and enhanced physicochemical properties, making it a superior bioisostere for overcoming target resistance and solubility bottlenecks.

References

  • Sulfoximines in Medicinal Chemistry: Emerging Trends and Opportunities from the Drug Designer's Perspective Source: ChemRxiv URL:[Link]

  • Sulfoximines from a Medicinal Chemist's Perspective: Physicochemical and in vitro Parameters Relevant for Drug Discovery Source: European Journal of Medicinal Chemistry URL:[Link]

  • Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues Source: JACS Au (ACS Publications) URL:[Link]

  • Optimization and Gram-Scale Preparation of S-Trifluoromethyl Sulfoximines and Sulfilimino Iminiums Source: ResearchGate URL:[Link]

  • Electrochemically Driven Selective Removal of the S–N Bond-Directing Group Using Cyclohexanone Oxime as the Mediator Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

Comparative

Benchmarking pKa Values: 4-(Trifluoromethylsulfonimidoyl)aniline vs. Standard Anilines

Introduction & Structural Rationale In modern drug discovery and agrochemical development, the modulation of physicochemical properties (such as basicity, lipophilicity, and metabolic stability) is paramount. The trifluo...

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Author: BenchChem Technical Support Team. Date: April 2026

By: Senior Application Scientist

Introduction & Structural Rationale

In modern drug discovery and agrochemical development, the modulation of physicochemical properties (such as basicity, lipophilicity, and metabolic stability) is paramount. The trifluoromethylsulfonimidoyl group ( −S(=O)(=NH)CF3​ ) has recently emerged as a highly polar, metabolically robust, and chiral bioisostere for traditional sulfones and sulfonamides[1].

When attached to an aniline core, this functional group exerts an extreme electron-withdrawing effect. Accurately benchmarking the pKa​ of 4-(trifluoromethylsulfonimidoyl)aniline against standard anilines is critical for predicting its pharmacokinetic behavior, membrane permeability, and binding affinity in physiological environments.

Mechanistic Causality: Electronic Effects on Basicity

The thermodynamic basicity of an aniline derivative—quantified by the pKa​ of its conjugate acid (the anilinium ion)—is strictly dictated by the availability of the lone pair of electrons on the nitrogen atom.

According to ab initio quantum chemical calculations, electron-withdrawing groups (EWGs) alter the out-of-plane angle of the amino group and decrease the natural charge on the amino nitrogen, which directly correlates with a drop in pKa​ [2].

  • Standard Aniline: The lone pair is partially delocalized into the π -system of the benzene ring, resulting in a baseline pKa​ of 4.63[3].

  • Strong EWGs (e.g., Nitro): A para-nitro group exerts powerful inductive ( −I ) and resonance ( −R ) effects, stabilizing the unprotonated base and drastically reducing the pKa​ to 1.00[3].

  • The Trifluoromethylsulfonimidoyl Group: This moiety features a highly electronegative hexavalent sulfur atom bonded to a strongly inductive −CF3​ group. The combined −I and −R effects pull electron density away from the aniline nitrogen even more aggressively than a standard sulfonyl group. Consequently, the Hammett substituent constant ( σp​ ) for the −S(=O)(=NH)CF3​ group is exceptionally high, pushing the predicted pKa​ of the aniline into the ultra-low (sub-1.0) regime.

Quantitative Benchmarking Data

To contextualize the basicity of 4-(trifluoromethylsulfonimidoyl)aniline, we benchmark it against a spectrum of well-characterized para-substituted anilines.

Aniline DerivativePara-SubstituentHammett Constant ( σp​ ) pKa​ (Conjugate Acid)
Aniline −H 0.004.63
4-Trifluoromethylaniline −CF3​ 0.54~2.50
4-Cyanoaniline −CN 0.66~1.70
4-Nitroaniline −NO2​ 0.781.00
4-(Trifluoromethylsulfonimidoyl)aniline −S(=O)(=NH)CF3​ ~0.95 - 1.05< 0.8 (Extrapolated)

Note: Due to the extreme electron-withdrawing nature of the trifluoromethylsulfonimidoyl group, its pKa​ falls below the reliable detection limit of standard aqueous potentiometry, necessitating specialized spectroscopic workflows.

Experimental Workflow: Self-Validating UV-Vis Titration

Causality Behind Methodological Choices

Why UV-Vis over Potentiometric Titration? Standard glass pH electrodes suffer from severe "acid error" at pH<2.0 due to the high concentration of hydronium ions saturating the glass membrane. Because 4-(trifluoromethylsulfonimidoyl)aniline has a pKa​ well below 2.0, potentiometry will yield false data. We must instead use UV-Vis spectrophotometry coupled with the Hammett Acidity Function ( H0​ ) . This method leverages the distinct molar absorptivities of the protonated and unprotonated aniline species across varying concentrations of sulfuric acid.

The Self-Validating System: A critical requirement for scientific integrity is ensuring the assay is measuring a true two-state thermodynamic equilibrium ( B+H+⇌BH+ ) rather than chemical degradation. By plotting the spectra at different acidities, all curves must intersect at one or more isosbestic points . If an isosbestic point is absent, the protocol self-invalidates, indicating secondary reactions (e.g., hydrolysis of the sulfonimidoyl group).

Step-by-Step Protocol
  • Buffer Preparation: Prepare a series of aqueous sulfuric acid ( H2​SO4​ ) solutions ranging from 0.1 M to 5.0 M. Calculate the exact Hammett acidity function ( H0​ ) for each solution using established literature tables.

  • Analyte Stock: Dissolve 4-(trifluoromethylsulfonimidoyl)aniline in a minimal volume of spectroscopic-grade methanol to create a concentrated stock solution (e.g., 10 mM).

  • Sample Spiking: Spike an identical, highly diluted aliquot of the analyte stock (final concentration ~ 10−4 M) into each H2​SO4​ solution. Ensure the co-solvent concentration remains below 1% v/v to prevent solvent-induced pKa​ shifts.

  • Spectral Acquisition: Blank the UV-Vis spectrophotometer with the corresponding acid solution. Scan each sample from 200 nm to 400 nm at 25.0 ± 0.1 °C.

  • Validation: Overlay the spectra. Confirm the presence of a sharp isosbestic point.

  • Data Analysis: Select an analytical wavelength ( λmax​ ) where the absorbance difference between the free base and conjugate acid is maximized. Plot Absorbance vs. H0​ and fit the data to the non-linear Henderson-Hasselbalch equation to extract the exact pKa​ .

Workflow Visualization

G N1 1. Prepare Acidic Buffers (Hammett Acidity H0) N2 2. Spike with Aniline Analyte (Constant Concentration) N1->N2 N3 3. Acquire UV-Vis Spectra (200 - 400 nm) N2->N3 N4 4. Verify Isosbestic Points (Self-Validation Check) N3->N4 N5 5. Non-Linear Regression (Determine pKa) N4->N5

UV-Vis spectrophotometric workflow for low-pKa aniline determination.

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